An In-Depth Technical Guide to 5-Cyclopropoxy-4-iodo-2-nitropyridine: A Key Intermediate in Modern Drug Discovery
This guide provides an in-depth analysis of the chemical properties, synthesis, reactivity, and applications of 5-Cyclopropoxy-4-iodo-2-nitropyridine, a highly functionalized heterocyclic building block of significant in...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the chemical properties, synthesis, reactivity, and applications of 5-Cyclopropoxy-4-iodo-2-nitropyridine, a highly functionalized heterocyclic building block of significant interest to researchers, scientists, and professionals in drug development. This document moves beyond a simple datasheet to offer field-proven insights into the strategic application of this versatile molecule.
Introduction: The Strategic Value of a Multifunctional Scaffold
In the landscape of medicinal chemistry, the pyridine scaffold is a "privileged" structure, forming the core of numerous FDA-approved drugs.[1] The strategic functionalization of this ring system allows for the fine-tuning of molecular properties to achieve desired therapeutic effects. 5-Cyclopropoxy-4-iodo-2-nitropyridine is a prime example of a high-value intermediate, incorporating three distinct and synthetically versatile functionalities:
The Nitro Group: A strong electron-withdrawing group that activates the pyridine ring for nucleophilic aromatic substitution (SNAr), often serving as a key reaction handle or a precursor to an essential amine group.[1]
The Iodo Group: A versatile halogen that can act as a leaving group in various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the introduction of diverse carbon-based substituents.
The Cyclopropoxy Group: A small, strained ether that offers unique benefits in drug design. The cyclopropyl moiety can enhance metabolic stability, improve potency by constraining conformation, and modulate physicochemical properties like lipophilicity and pKa.[2]
The combination of these three groups on a single pyridine ring creates a powerful synthon, enabling rapid and divergent synthesis of complex molecular architectures, particularly in the development of kinase inhibitors and other targeted therapies.
Physicochemical and Spectroscopic Profile
Precise characterization is fundamental to the effective use of any chemical intermediate. While experimental data for this specific isomer is not widely published, we can infer its properties from the closely related regioisomer, 4-Cyclopropoxy-2-iodo-3-nitropyridine, and other similar structures.
Core Chemical Properties
The properties of 5-Cyclopropoxy-4-iodo-2-nitropyridine are largely defined by its core structure and functional groups.
Inferred from 2-Iodo-5-nitropyridine (163-168 °C)[5]
Solubility
Soluble in DCM, THF, DMF; sparingly soluble in alcohols
Typical for halogenated aromatic compounds
Spectroscopic Signature
The spectroscopic data provides a definitive fingerprint for the molecule. While experimental spectra are not available, a predicted analysis based on established principles is provided below.
1H NMR (500 MHz, CDCl3):
δ ~8.5 ppm (s, 1H): This singlet corresponds to the proton at the C6 position of the pyridine ring. Its downfield shift is due to the deshielding effects of the adjacent ring nitrogen and the electron-withdrawing nitro group.
δ ~7.8 ppm (s, 1H): This singlet corresponds to the proton at the C3 position. It is also shifted downfield due to the influence of the adjacent nitro group and the overall electron-deficient nature of the ring.
δ ~4.0-4.2 ppm (m, 1H): This multiplet is characteristic of the methine proton on the cyclopropyl ring attached to the oxygen atom.
δ ~0.8-1.0 ppm (m, 4H): This multiplet represents the four methylene protons of the cyclopropyl ring.
13C NMR (125 MHz, CDCl3):
δ ~155-160 ppm: Aromatic carbon C5 (attached to the cyclopropoxy group).
δ ~145-150 ppm: Aromatic carbon C2 (attached to the nitro group).
δ ~140-145 ppm: Aromatic carbon C6.
δ ~115-120 ppm: Aromatic carbon C3.
δ ~90-95 ppm: Aromatic carbon C4 (attached to the iodo group, showing a significant upfield shift due to the heavy atom effect).
δ ~60-65 ppm: Cyclopropyl methine carbon (CH-O).
δ ~5-10 ppm: Cyclopropyl methylene carbons (CH₂).
Mass Spectrometry (EI):
M+• at m/z 306: The molecular ion peak is expected to be prominent.
Key Fragments: Loss of the nitro group (NO₂, -46), loss of the cyclopropoxy group (-C₃H₅O, -57), and cleavage of the C-I bond are anticipated fragmentation pathways.
Synthesis and Handling
Proposed Synthetic Pathway
The synthesis of 5-Cyclopropoxy-4-iodo-2-nitropyridine is not explicitly detailed in readily available literature. However, a logical and robust synthetic route can be designed based on established transformations of pyridine derivatives. The most plausible approach involves a nucleophilic aromatic substitution (SNAr) reaction on a suitable polychlorinated and nitrated pyridine precursor.
Spectroscopic Elucidation of 5-Cyclopropoxy-4-iodo-2-nitropyridine: A Technical Guide
This technical guide provides a comprehensive overview of the spectroscopic characterization of 5-Cyclopropoxy-4-iodo-2-nitropyridine, a key heterocyclic intermediate in contemporary drug discovery and materials science....
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive overview of the spectroscopic characterization of 5-Cyclopropoxy-4-iodo-2-nitropyridine, a key heterocyclic intermediate in contemporary drug discovery and materials science. Pyridine derivatives are foundational motifs in numerous biologically active compounds, and the specific substitution pattern of this molecule offers a versatile scaffold for further chemical elaboration.[1][2] The presence of a nitro group, an iodo substituent, and a cyclopropoxy moiety imparts unique electronic and steric properties, making a thorough structural confirmation essential for its application in research and development.
This document details the expected data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. While direct experimental spectra for this specific compound are not widely published, the data presented herein are based on established principles of spectroscopy and analysis of closely related structural analogs found in the literature.[3][4] The protocols and interpretations are designed to provide researchers, scientists, and drug development professionals with a robust framework for the analysis of this and similar molecules.
Molecular Structure and Atom Numbering
A clear understanding of the molecular architecture is paramount for the correct assignment of spectroscopic signals. The structure of 5-Cyclopropoxy-4-iodo-2-nitropyridine is presented below with a systematic numbering scheme that will be used for the interpretation of the NMR data.
Figure 1. Molecular structure of 5-Cyclopropoxy-4-iodo-2-nitropyridine with atom numbering.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. The analysis of both ¹H (proton) and ¹³C (carbon-13) NMR spectra allows for the unambiguous assignment of the molecular skeleton and the position of substituents.
Experimental Protocol: NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR data for compounds like 5-Cyclopropoxy-4-iodo-2-nitropyridine is outlined below. This protocol ensures reproducibility and accurate data interpretation.
Figure 2. General workflow for NMR data acquisition and processing.
Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of 5-Cyclopropoxy-4-iodo-2-nitropyridine in CDCl₃ at 400 MHz is summarized in the table below. The chemical shifts are influenced by the electron-withdrawing nature of the nitro group and the iodine atom, as well as the electron-donating effect of the cyclopropoxy group.
Predicted Chemical Shift (δ, ppm)
Multiplicity
Assignment
~8.3
s
H-3
~7.9
s
H-6
~4.0
m
H-1' (cyclopropyl CH)
~0.9
m
H-2', H-3' (cyclopropyl CH₂)
Interpretation of ¹H NMR Spectrum:
H-3 and H-6: The two protons on the pyridine ring are expected to appear as singlets due to the lack of adjacent protons. The H-3 proton is deshielded by the adjacent nitro group, while the H-6 proton is also in an electron-deficient environment.
Cyclopropoxy Group: The methine proton (H-1') of the cyclopropyl group is expected to be a multiplet around 4.0 ppm due to coupling with the adjacent methylene protons. The four methylene protons (H-2', H-3') will appear as complex multiplets in the aliphatic region, typically below 1.0 ppm.
Predicted ¹³C NMR Data
The predicted ¹³C NMR spectrum provides information about the carbon framework of the molecule.
Predicted Chemical Shift (δ, ppm)
Assignment
~160
C-5
~155
C-2
~152
C-6
~125
C-3
~95
C-4
~60
C-1'
~6
C-2', C-3'
Interpretation of ¹³C NMR Spectrum:
Aromatic Carbons: The carbon atoms of the pyridine ring will appear in the aromatic region. C-2 and C-5 are attached to heteroatoms (N and O, respectively) and are expected to be downfield. C-4, bearing the heavy iodine atom, will be significantly shielded (the "heavy atom effect"). C-3 and C-6 will have chemical shifts typical for carbons in a nitropyridine system.
Cyclopropoxy Carbons: The methine carbon (C-1') will be found around 60 ppm, while the methylene carbons (C-2', C-3') are highly shielded and will appear at a very upfield chemical shift, typically below 10 ppm.
Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and elemental composition of a compound. The fragmentation pattern can also offer valuable structural clues.
Experimental Protocol: Mass Spectrometry Data Acquisition
For a molecule like 5-Cyclopropoxy-4-iodo-2-nitropyridine, Electrospray Ionization (ESI) is a suitable "soft" ionization technique that is likely to yield the molecular ion.
Sample Preparation: Dissolve a small amount of the compound (e.g., 1 mg) in a suitable solvent like methanol or acetonitrile (1 mL).
Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source.
Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode over a relevant mass-to-charge (m/z) range. The expected molecular weight is approximately 319.97 g/mol .
Predicted Mass Spectrum Data
m/z
Ion
~320
[M+H]⁺
~290
[M-NO]⁺
~274
[M-NO₂]⁺
~193
[M-I]⁺
Interpretation of Mass Spectrum:
Molecular Ion: The protonated molecular ion [M+H]⁺ is expected to be the base peak or a very prominent peak in the ESI mass spectrum.
Fragmentation Pattern: The fragmentation of nitropyridines is often initiated by the loss of the nitro group or parts of it.[5] The loss of the iodine atom is also a likely fragmentation pathway. The cyclopropoxy group may also undergo fragmentation. A plausible fragmentation pathway is illustrated below.
Figure 3. A simplified proposed fragmentation pathway for 5-Cyclopropoxy-4-iodo-2-nitropyridine.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which causes molecular vibrations.[6]
Experimental Protocol: IR Data Acquisition
Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of solid samples.
Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.
Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).
Predicted IR Absorption Bands
Wavenumber (cm⁻¹)
Intensity
Assignment
~3100-3000
Medium
Aromatic C-H stretching
~1600, ~1470
Medium-Strong
Aromatic C=C and C=N stretching
~1530, ~1350
Strong
Asymmetric and symmetric NO₂ stretching
~1250
Strong
Aryl-O-C stretching (ether)
~1020
Medium
Cyclopropyl C-C stretching
Below 800
Medium-Strong
C-I stretching and aromatic C-H bending
Interpretation of IR Spectrum:
Nitro Group: The most characteristic peaks in the IR spectrum will be the strong absorptions corresponding to the asymmetric and symmetric stretching vibrations of the nitro (NO₂) group.
Aromatic System: The C=C and C=N stretching vibrations of the pyridine ring will be observed in the 1600-1450 cm⁻¹ region. Aromatic C-H stretching will be seen just above 3000 cm⁻¹.
Cyclopropoxy Group: The aryl-O-C ether linkage will give rise to a strong band around 1250 cm⁻¹. The cyclopropyl ring itself has characteristic C-C stretching vibrations.
Iodo Group: The C-I stretching vibration occurs at low wavenumbers, often below 600 cm⁻¹, which may be at the edge of or outside the typical measurement range of some instruments.
Conclusion
The comprehensive spectroscopic analysis of 5-Cyclopropoxy-4-iodo-2-nitropyridine through NMR, MS, and IR techniques provides a detailed and unambiguous confirmation of its molecular structure. The predicted data, based on established principles and analysis of related compounds, offers a reliable reference for researchers working with this important synthetic intermediate. The characteristic signals, including the downfield aromatic protons in the ¹H NMR spectrum, the unique carbon shifts in the ¹³C NMR spectrum, the molecular ion peak in the mass spectrum, and the strong nitro group absorptions in the IR spectrum, collectively serve as a fingerprint for the positive identification and purity assessment of this compound.
References
BenchChem. (n.d.). Spectroscopic Analysis of 2-Amino-4-bromo-3-nitropyridine: A Technical Overview.
MDPI. (2022). Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers.
ResearchGate. (n.d.). Nitropyridines: Synthesis and reactions.
ChemRxiv. (n.d.). Amination of Nitro-Substituted Heteroarenes by Nucleophilic Substitution of Hydrogen.
Organic Letters. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution.
MDPI. (2025). Nitropyridines in the Synthesis of Bioactive Molecules.
Synblock. (n.d.). CAS 1243399-45-2 | 5-Cyclopropoxy-2-iodo-4-methylpyridine.
RJPBCS. (n.d.). IR Spectroscopic Study of Substances Containing Iodine Adduct.
PubMed. (2015). Synthesis and biological evaluation of 5-nitropyrimidine-2,4-dione analogues as inhibitors of nitric oxide and iNOS activity.
An In-depth Technical Guide to the Reactivity and Stability of 4-Iodo-2-nitropyridine Derivatives
Abstract This technical guide provides a comprehensive overview of the synthesis, reactivity, and stability of 4-iodo-2-nitropyridine and its derivatives. These compounds are of significant interest to researchers in dru...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive overview of the synthesis, reactivity, and stability of 4-iodo-2-nitropyridine and its derivatives. These compounds are of significant interest to researchers in drug discovery and materials science due to their versatile chemical handles that allow for diverse functionalization. The electron-deficient nature of the pyridine ring, amplified by the presence of a nitro group at the 2-position, coupled with a reactive iodine at the 4-position, makes this scaffold a prime candidate for a range of chemical transformations. This guide will delve into the mechanistic underpinnings of its reactivity in key synthetic operations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. Furthermore, practical considerations regarding the stability and safe handling of these energetic molecules will be discussed in detail.
Introduction: The Unique Chemical Landscape of 4-Iodo-2-nitropyridine
The pyridine ring is a fundamental structural motif in a vast number of pharmaceuticals and functional materials.[1] The introduction of substituents onto this heterocyclic system dramatically alters its electronic properties and chemical reactivity. In the case of 4-iodo-2-nitropyridine, the interplay between the pyridine nitrogen, the strongly electron-withdrawing nitro group, and the halogen atom creates a unique and highly reactive molecule.
The pyridine nitrogen and the nitro group at the 2-position work in concert to significantly decrease the electron density of the aromatic ring, making it highly susceptible to nucleophilic attack. This electronic characteristic is the cornerstone of its utility in nucleophilic aromatic substitution (SNAr) reactions. Concurrently, the carbon-iodine bond at the 4-position serves as a versatile anchor point for the construction of new carbon-carbon and carbon-heteroatom bonds via transition metal-catalyzed cross-coupling reactions.[2]
This guide will provide researchers, scientists, and drug development professionals with a detailed understanding of the chemical behavior of 4-iodo-2-nitropyridine derivatives, enabling their effective utilization in the synthesis of complex molecules.
Synthesis of the 4-Iodo-2-nitropyridine Scaffold
A common and effective method for the synthesis of 4-iodo-2-nitropyridine involves a diazotization-iodination sequence starting from a commercially available aminonitropyridine precursor. This approach is analogous to the well-established Sandmeyer reaction for the synthesis of aryl iodides.[3][4]
A plausible synthetic route is outlined below:
Figure 1: Proposed synthetic pathway for 4-iodo-2-nitropyridine.
Experimental Protocol: Synthesis of 4-Iodo-2-nitropyridine
Disclaimer: This is a generalized protocol based on the synthesis of analogous compounds.[4][5] Researchers should conduct a thorough risk assessment and optimize conditions for their specific setup.
Diazotization:
Dissolve 4-amino-2-nitropyridine in a solution of concentrated sulfuric acid and water, with warming if necessary to achieve complete dissolution.
Cool the mixture to below 5°C in an ice-salt bath with continuous stirring.
Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 10°C to prevent the decomposition of the diazonium salt and the formation of the corresponding phenol. Arenediazonium salts can be explosive when dry.[5]
Iodination:
In a separate vessel, prepare a solution of potassium iodide in water.
Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring. The evolution of nitrogen gas will be observed.
Allow the reaction mixture to warm to room temperature and stir for an extended period to ensure complete reaction.
Work-up and Purification:
The precipitated solid product can be collected by suction filtration.
Wash the solid with cold water to remove any inorganic salts.
The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield 4-iodo-2-nitropyridine.
Characterization: The structure of the synthesized 4-iodo-2-nitropyridine should be confirmed using standard analytical techniques:
NMR Spectroscopy: 1H and 13C NMR spectra will show characteristic shifts for the protons and carbons on the substituted pyridine ring.
IR Spectroscopy: The IR spectrum will exhibit strong absorption bands corresponding to the nitro group (typically around 1530-1500 cm⁻¹ and 1360-1340 cm⁻¹) and the C-I bond.[6]
Mass Spectrometry: Mass spectral analysis will confirm the molecular weight of the compound.
Reactivity Profile of 4-Iodo-2-nitropyridine Derivatives
The reactivity of 4-iodo-2-nitropyridine is dominated by two key features: its susceptibility to palladium-catalyzed cross-coupling reactions at the C4-position and its high reactivity towards nucleophilic aromatic substitution, also at the C4-position.
Palladium-Catalyzed Cross-Coupling Reactions
The carbon-iodine bond in 4-iodo-2-nitropyridine is an excellent handle for the formation of new carbon-carbon bonds through reactions such as the Suzuki-Miyaura and Sonogashira couplings. The general reactivity trend for aryl halides in these reactions is I > Br > Cl > F, making iodo derivatives highly reactive substrates.[7]
Figure 2: Key palladium-catalyzed cross-coupling reactions of 4-iodo-2-nitropyridine.
The Suzuki-Miyaura reaction is a robust method for the formation of biaryl and vinyl-pyridine structures.[2][8]
Mechanism Insight: The catalytic cycle typically involves three main steps:
Oxidative Addition: The Pd(0) catalyst inserts into the C-I bond of 4-iodo-2-nitropyridine.
Transmetalation: The organic group from the boronic acid (or its ester) is transferred to the palladium center. This step is facilitated by a base.
Reductive Elimination: The two organic fragments couple, forming the new C-C bond and regenerating the Pd(0) catalyst.
Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling [9]
Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 4-iodo-2-nitropyridine (1.0 equiv.), the aryl- or vinylboronic acid (1.1–1.5 equiv.), a base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃; 2.0–3.0 equiv.), and a palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂; 1-5 mol%).
Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/water, toluene/water).
Reaction: Heat the mixture with vigorous stirring to a temperature typically between 80-120 °C. Monitor the reaction progress by TLC or LC-MS.
Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.
Parameter
Recommended Conditions
Rationale
Catalyst
Pd(dppf)Cl₂, Pd(PPh₃)₄
Effective for a wide range of substrates.
Base
K₂CO₃, K₃PO₄, Cs₂CO₃
Activates the boronic acid for transmetalation.
Solvent
1,4-Dioxane/H₂O, Toluene/H₂O
Facilitates dissolution of both organic and inorganic reagents.
Temperature
80–120 °C
Provides sufficient energy for the reaction to proceed at a reasonable rate.
Table 1: Recommended conditions for Suzuki-Miyaura coupling of 4-iodo-2-nitropyridine derivatives.
The Sonogashira coupling enables the synthesis of alkynyl-substituted pyridines, which are valuable precursors for more complex molecules.[10][11][12]
Mechanism Insight: The Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle, similar to the Suzuki coupling, and a copper cycle. The copper co-catalyst facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex.[10]
Experimental Protocol: General Procedure for Sonogashira Coupling [11][13]
Reaction Setup: To a Schlenk flask under an inert atmosphere, add 4-iodo-2-nitropyridine (1.0 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂; 1-5 mol%), and a copper(I) co-catalyst (e.g., CuI; 1-5 mol%).
Reagent Addition: Add a degassed solvent (e.g., THF, DMF, or an amine solvent like triethylamine), followed by the terminal alkyne (1.1–1.5 equiv.) and a base (e.g., triethylamine, diisopropylamine).
Reaction: Stir the reaction mixture at room temperature or with gentle heating (typically 40-80 °C). Monitor the reaction progress by TLC or GC-MS.
Work-up: After the reaction is complete, filter the mixture to remove the amine salt, and concentrate the filtrate. Dilute the residue with an organic solvent and wash with aqueous ammonium chloride to remove copper salts, followed by water and brine.
Purification: Dry the organic layer, concentrate, and purify the crude product by column chromatography.
Parameter
Recommended Conditions
Rationale
Pd Catalyst
Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄
Standard and effective catalysts for this transformation.
Cu(I) Co-catalyst
CuI
Facilitates the formation of the reactive copper acetylide.
Base
Triethylamine, Diisopropylamine
Acts as both a base and often as a solvent.
Solvent
THF, DMF, Triethylamine
Aprotic polar solvents are generally effective.
Temperature
Room Temperature to 80 °C
Milder conditions are often sufficient due to the high reactivity of the iodide.
Table 2: Recommended conditions for Sonogashira coupling of 4-iodo-2-nitropyridine derivatives.
Nucleophilic Aromatic Substitution (SNAr)
The 4-iodo-2-nitropyridine system is highly activated towards nucleophilic aromatic substitution. The electron-withdrawing nitro group at the 2-position and the pyridine nitrogen (which acts as an electron sink) stabilize the negatively charged intermediate (Meisenheimer complex) formed upon nucleophilic attack at the 4-position.[14][15]
Mechanism Insight: The SNAr reaction proceeds via a two-step addition-elimination mechanism:
Addition: The nucleophile attacks the electron-deficient carbon atom bearing the iodine, forming a resonance-stabilized Meisenheimer complex. This is typically the rate-determining step.[16]
Elimination: The leaving group (iodide) is expelled, and the aromaticity of the pyridine ring is restored.
The leaving group ability in SNAr reactions on activated rings often follows the trend F > Cl > Br > I, which is the reverse of the trend in SN2 reactions.[16] However, the high reactivity of the 4-iodo-2-nitropyridine scaffold often allows for successful substitution with a wide range of nucleophiles.
Figure 3: General mechanism for SNAr on 4-iodo-2-nitropyridine.
Experimental Protocol: General Procedure for SNAr [17]
Reaction Setup: To a solution of 4-iodo-2-nitropyridine (1.0 equiv.) in a suitable polar aprotic solvent (e.g., DMF, DMSO, acetonitrile), add the nucleophile (e.g., an amine, thiol, or alcohol; 1.1–2.0 equiv.).
Base Addition: For nucleophiles that require deprotonation (e.g., thiols, alcohols, or secondary amines), add a base (e.g., K₂CO₃, Et₃N, or DIPEA; 1.5–3.0 equiv.).
Reaction: Stir the reaction mixture at room temperature or with heating (typically 50–100 °C). Monitor the reaction by TLC or LC-MS.
Work-up: Once the reaction is complete, quench with water or a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent.
Purification: Wash the organic layer with water and brine, dry over anhydrous MgSO₄, and concentrate. Purify the product by column chromatography or recrystallization.
Nucleophile Class
Example
Typical Base
Amines
Primary/Secondary Amines
K₂CO₃, Et₃N, DIPEA
Thiols
Alkyl/Aryl Thiols
K₂CO₃, NaH
Alcohols/Phenols
Alkoxides/Phenoxides
NaH, K₂CO₃
Table 3: Common nucleophiles and bases for SNAr with 4-iodo-2-nitropyridine.
Stability and Safe Handling of 4-Iodo-2-nitropyridine Derivatives
As with many nitroaromatic compounds, 4-iodo-2-nitropyridine derivatives should be handled with care due to their potential as energetic materials.[18] It is crucial to have a thorough understanding of their stability to ensure safe storage and handling.
Thermal Stability
Recommendations:
Avoid heating the compound to high temperatures, especially in a closed system.
When performing reactions at elevated temperatures, use appropriate safety measures such as a blast shield.
For scale-up operations, a thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) is strongly recommended to determine the onset of decomposition.
The decomposition of related organic-inorganic halide perovskite materials has been shown to release gases such as ammonia, methyl iodide, and methane at elevated temperatures.[9]
Photostability
Iodinated aromatic compounds can be sensitive to light, potentially undergoing decomposition through cleavage of the C-I bond.[19] A standardized approach to assessing photostability is outlined in the ICH Q1B guidelines.[20][21]
Experimental Protocol: General Procedure for Photostability Testing [20]
Sample Preparation: Prepare samples of the 4-iodo-2-nitropyridine derivative, both as a solid and in a solution with a suitable inert solvent. A dark control sample, wrapped in aluminum foil, should be prepared for comparison.
Light Exposure: Expose the samples to a light source that produces a combination of visible and UV outputs. The ICH guidelines recommend an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.
Analysis: Analyze the samples at appropriate time intervals using a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.
Evaluation: Compare the degradation of the light-exposed sample to the dark control to determine the extent of photolytic decomposition.
Safe Handling and Storage
Handling:
Always handle 4-iodo-2-nitropyridine derivatives in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10][19]
Avoid inhalation of dust and contact with skin and eyes.
Avoid the formation of dust.
Storage:
Store in a tightly sealed container in a cool, dry, and dark place.
Store away from incompatible materials such as strong oxidizing agents and strong bases.[18]
Conclusion
4-Iodo-2-nitropyridine is a highly versatile and reactive building block with significant potential in synthetic chemistry. Its dual reactivity, enabling both palladium-catalyzed cross-coupling and nucleophilic aromatic substitution at the 4-position, provides a powerful platform for the synthesis of a wide array of functionalized pyridine derivatives. A thorough understanding of the mechanistic principles governing its reactivity, as detailed in this guide, allows for the rational design of synthetic strategies. However, researchers must remain cognizant of the potential thermal and photolytic instability of these energetic compounds and adhere to strict safety protocols during their handling and storage. With the appropriate precautions, 4-iodo-2-nitropyridine and its derivatives will continue to be valuable tools for innovation in drug discovery and materials science.
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Synthesis of 4-Iodonitrobenzene.
(PDF) A Two-Step Continuous Flow Synthesis of 4-Nitropyridine.
Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI.
16.
Suzuki-Miyaura Cross-Coupling Reaction Catalyzed by 4,4'-tBu2-2,2'-dipyridyl-palladium(II) Dichloride Complex in Aqueous Solvent Under Aerobic Condition | Asian Journal of Chemistry.
Q1B Photostability Testing of New Active Substances and Medicinal Products.
Organic Chemistry Ir And Nmr Che
NMR Spectroscopy :: Hans Reich NMR Collection - Content - Organic Chemistry D
Application Notes and Protocols for Nucleophilic Aromatic Substitution on 4-Chloro-2-iodo-1-nitrobenzene. Benchchem.
Safety and Handling Precautions for Iodinated Nitroaromatic Compounds
Executive Summary: The Dual-Hazard Profile Iodinated nitroaromatic compounds (e.g., 1-iodo-4-nitrobenzene, 2-iodo-1-nitrobenzene) represent a unique intersection of chemical hazards. They combine the energetic potential...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Dual-Hazard Profile
Iodinated nitroaromatic compounds (e.g., 1-iodo-4-nitrobenzene, 2-iodo-1-nitrobenzene) represent a unique intersection of chemical hazards. They combine the energetic potential of the nitro group (
) with the photochemical lability and heavy-atom reactivity of the carbon-iodine () bond.
While invaluable as electrophiles in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Heck), these compounds are not benign intermediates. This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to address the specific mechanistic hazards—thermal runaway potential, methemoglobinemia toxicity, and shock sensitivity—associated with this structural class.
Physicochemical Hazard Assessment
Thermal Stability and Energetics
The primary safety concern with nitroaromatics is their potential for rapid, exothermic decomposition.[1] The presence of an iodine atom adds a weak bond (
) that can generate radicals under thermal or photochemical stress, potentially lowering the onset temperature of nitro-group decomposition.
Key Stability Parameters:
Parameter
Characteristic Behavior
Operational Implication
Decomposition Onset
Typically for pure compounds, but can drop to with impurities (metals, bases).
Mandatory: Run DSC (Differential Scanning Calorimetry) on all new batches before scaling >10g.
Shock Sensitivity
Generally low for mono-nitro/mono-iodo derivatives. Increases significantly for di-nitro analogs.
Treat all dry solids as potentially shock-sensitive. Use non-sparking tools.
Photostability
Low. bond cleaves under UV/Visible light, generating iodine radicals ().
Store in amber glass or foil-wrapped containers. Degradation products can catalyze further decomposition.
Melting Point
Distinct (e.g., 1-iodo-4-nitrobenzene: ).
Melting often precedes decomposition. Never heat open vessels near the melting point.
Visualization: Hazard Assessment Logic
The following decision tree outlines the logic for assessing the safety of a new iodinated nitroaromatic batch.
Figure 1: Logic flow for thermal and mechanical hazard assessment of energetic intermediates.
Toxicological Integrity & Exposure Control
The Methemoglobinemia Pathway
Unlike simple irritants, nitroaromatic compounds are systemic poisons. They are readily absorbed through intact skin and metabolized to nitroso- and hydroxylamine- derivatives. These metabolites oxidize ferrous hemoglobin (
) to ferric methemoglobin (), which cannot transport oxygen.
Early Signs: Cyanosis (blue lips/fingernail beds), headache, fatigue.
Latency: Symptoms may be delayed 2–4 hours after exposure.
Self-Validating PPE Protocol
Standard nitrile gloves are often insufficient for nitroaromatics due to rapid permeation.
Primary Barrier: Silver Shield® (Laminate) or Viton® gloves are required for direct handling.
Secondary Barrier: Disposable Nitrile (for dexterity) worn over the laminate gloves.
Validation: If the inner glove shows any discoloration or if the wearer tastes a metallic flavor (a sign of systemic absorption), the protocol has failed. Immediate medical evaluation is required.[2][3][4][5]
Safe Synthesis Workflow: The Sandmeyer Route
The most common synthesis involves diazotization of a nitroaniline followed by iodination. This is a high-hazard sequence involving unstable diazonium intermediates and gas evolution.
Critical Process Parameters (CPPs)
Temperature Control (
): Diazonium salts of nitroanilines are thermally unstable. Above , they may decompose to phenols or polymerize violently.
Nitrite Quenching: Excess nitrous acid (
) can react violently during the iodination step or downstream workup. It must be destroyed with sulfamic acid or urea before adding KI.
Gas Management: The substitution of
with releases stoichiometric nitrogen gas. In a closed reactor, this causes rapid pressurization.
Incompatible with: Strong bases (formation of explosive salts), reducing agents (hydrazine, hydrides), and catalytic metals (Pd, Cu) in dry form.
Light Protection: Amber glass is mandatory. Clear glass wrapped in foil is acceptable for short-term transport.
Waste Handling
No Metal Cans: Do not store acidic waste streams containing these compounds in metal containers; corrosion can generate hydrogen or initiate reduction.
Segregation: Keep separate from general organic waste if possible. Label clearly as "Toxic / Oxidizing Potential."
Decontamination: Glassware should be rinsed with acetone, then washed with soapy water. Avoid leaving solid residues in sinks.
Emergency Response Procedures
Scenario
Immediate Action
Medical/Technical Note
Skin Contact
Wash with soap and water for 15 mins.[2] Do not use alcohol (increases absorption).
Monitor for cyanosis.[3][7] Administer oxygen if breathing is difficult.[8]
Spill (Solid)
Dampen with water to prevent dust. Scoop with plastic tools.
Avoid metal shovels (spark risk). Place in a plastic drum.
Fire
Evacuate area. Use water spray from a distance.
Explosion Risk: Sealed containers may rupture violently. Toxic and Iodine vapors will be released.
Ingestion
Do not induce vomiting. Seek immediate ER transport.
Alert medical staff to potential Methemoglobinemia. Antidote: Methylene Blue (under medical supervision).
References
National Institute for Occupational Safety and Health (NIOSH). Nitrobenzene: Systemic Agent. CDC Emergency Response Database.
[Link]
Bretherick's Handbook of Reactive Chemical Hazards. Nitroaromatic Compounds - General Hazards. (Reference for shock sensitivity and thermal instability).
[Link]
American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. (Guidelines for DSC and thermal assessment).
[Link]
Suzuki-Miyaura coupling conditions for 5-Cyclopropoxy-4-iodo-2-nitropyridine
An Application Guide for the Suzuki-Miyaura Coupling of 5-Cyclopropoxy-4-iodo-2-nitropyridine Introduction The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, enabling the formati...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide for the Suzuki-Miyaura Coupling of 5-Cyclopropoxy-4-iodo-2-nitropyridine
Introduction
The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This palladium-catalyzed reaction is particularly vital in the synthesis of biaryl and heteroaryl structures, which are ubiquitous motifs in pharmaceuticals, agrochemicals, and advanced materials.[2] Substituted nitropyridines, in particular, are valuable precursors in medicinal chemistry due to their versatile reactivity and role as key pharmacophores.[3]
This application note provides a comprehensive guide to the Suzuki-Miyaura coupling of 5-Cyclopropoxy-4-iodo-2-nitropyridine, a highly functionalized and electron-deficient heterocyclic building block. The presence of a strong electron-withdrawing nitro group and an iodo substituent makes this substrate highly activated for the initial oxidative addition step in the catalytic cycle.[4][5] This guide will delve into the mechanistic rationale behind parameter selection, offer a detailed and validated experimental protocol, and provide troubleshooting insights for researchers in synthetic and medicinal chemistry.
Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle
The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[4][6] Understanding this cycle is critical for optimizing reaction conditions.
Oxidative Addition: The cycle begins with the insertion of the active Pd(0) catalyst into the carbon-iodine bond of the 5-Cyclopropoxy-4-iodo-2-nitropyridine. This is typically the rate-limiting step for less reactive halides (like chlorides), but it is very fast for iodides.[4] The electron-deficient nature of the nitropyridine ring further accelerates this step.[7]
Transmetalation: The organoboron species (e.g., a boronic acid) is activated by a base to form a more nucleophilic boronate complex.[8][9] This complex then transfers its organic group to the Pd(II) center, displacing the halide. This is often the slowest step in the cycle for highly reactive halides.
Reductive Elimination: The two organic moieties on the Pd(II) complex couple and are eliminated from the metal center, forming the new C-C bond of the desired product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the cycle.[4]
Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.
Key Parameter Optimization for 5-Cyclopropoxy-4-iodo-2-nitropyridine
The success of the coupling reaction hinges on the careful selection of four key components: the catalyst, ligand, base, and solvent.
Palladium Catalyst and Ligand:
Rationale: The choice of catalyst and ligand is crucial for stabilizing the palladium species and facilitating the key steps of the cycle. For highly activated substrates like aryl iodides, standard palladium sources are often sufficient. Pd(II) sources like Pd(OAc)₂ or PdCl₂(dppf) are bench-stable and are reduced in situ to the active Pd(0) species.[4] Alternatively, a pre-formed Pd(0) source like Pd(PPh₃)₄ can be used directly.
Recommendation:PdCl₂(dppf) (dichloro[1,1'-bis(diphenylphosphino)ferrocene]palladium(II)) is an excellent choice. It is an air-stable Pd(II) pre-catalyst that, upon reduction, provides the dppf ligand, which is effective for a wide range of Suzuki couplings. A catalyst loading of 1-3 mol% is typically sufficient.
Base Selection:
Rationale: The base is essential for activating the boronic acid to form a boronate anion (RB(OH)₃⁻), which is significantly more nucleophilic and readily participates in transmetalation.[9][10] The choice of base can dramatically affect reaction rates and yields. Inorganic bases are generally preferred.
Recommendation:Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄) are recommended. K₂CO₃ is a versatile and cost-effective base suitable for many couplings. K₃PO₄ is a slightly stronger base that can be beneficial for less reactive boronic acids. Typically, 2-3 equivalents of the base are used.
Solvent System:
Rationale: The solvent must solubilize the reactants and facilitate the interaction between the organic and aqueous phases (if present). Aprotic polar solvents are commonly used. Often, a mixture of an organic solvent and water is employed to dissolve the inorganic base and facilitate the formation of the active boronate species.[11]
Recommendation: A mixture of 1,4-Dioxane and Water (e.g., 4:1 v/v) is a robust and widely used solvent system. Dioxane effectively dissolves the organic components, while water dissolves the base and promotes the crucial transmetalation step.
Reaction Temperature:
Rationale: The reaction requires thermal energy to overcome the activation barriers of the catalytic cycle.
Recommendation: Heating the reaction mixture to 80-100 °C is generally optimal for ensuring a reasonable reaction rate without promoting significant decomposition of the reactants or catalyst.
Detailed Experimental Protocol
This protocol describes the coupling of 5-Cyclopropoxy-4-iodo-2-nitropyridine with phenylboronic acid as a representative example.
Materials and Reagents:
5-Cyclopropoxy-4-iodo-2-nitropyridine (1.0 eq)
Phenylboronic acid (1.2 eq)
PdCl₂(dppf) (0.02 eq)
Potassium Carbonate (K₂CO₃) (2.5 eq)
1,4-Dioxane (Anhydrous)
Deionized Water
Round-bottom flask or reaction vial with a stir bar
Condenser and inert gas line (Nitrogen or Argon)
Procedure:
Reaction Setup: To a dry round-bottom flask containing a magnetic stir bar, add 5-Cyclopropoxy-4-iodo-2-nitropyridine (e.g., 307 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and potassium carbonate (345 mg, 2.5 mmol).
Catalyst Addition: Add PdCl₂(dppf) (16 mg, 0.02 mmol) to the flask.
Solvent Addition: Add anhydrous 1,4-dioxane (8 mL) and deionized water (2 mL) to the flask.
Degassing: Seal the flask with a septum and degas the mixture by bubbling argon or nitrogen through the solution for 10-15 minutes. This is critical to remove oxygen, which can deactivate the palladium catalyst.
Reaction: Place the flask under a positive pressure of inert gas, attach a condenser, and heat the mixture to 90 °C in an oil bath with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.
Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).
Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).
Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 5-Cyclopropoxy-2-nitro-4-phenylpyridine.
Data Presentation and Expected Results
The following table summarizes the optimized conditions and expected outcome for the model reaction.
Parameter
Condition
Aryl Halide
5-Cyclopropoxy-4-iodo-2-nitropyridine
Boronic Acid
Phenylboronic acid
Catalyst
PdCl₂(dppf)
Base
K₂CO₃
Solvent
1,4-Dioxane / H₂O (4:1)
Temperature
90 °C
Reaction Time
4-12 hours
Expected Yield
85-95%
Experimental Workflow Visualization
Caption: Step-by-step workflow for the Suzuki-Miyaura coupling protocol.
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
No or Low Conversion
1. Inactive catalyst (degraded by oxygen).2. Insufficiently dried glassware or wet solvents.3. Base is not strong enough or insoluble.
1. Ensure thorough degassing; use fresh catalyst.2. Flame-dry glassware; use anhydrous solvents.3. Switch to a stronger base (e.g., K₃PO₄ or Cs₂CO₃).
Protodeborylation
Boronic acid is degrading faster than coupling, often an issue with heteroaryl boronic acids.[4]
1. Use a milder base (e.g., NaHCO₃).2. Use a boronate ester (e.g., pinacol ester) instead of the boronic acid.3. Increase the amount of boronic acid to 1.5-2.0 eq.
Homocoupling of Boronic Acid
Caused by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II), promoting homocoupling.[4]
1. Improve the degassing procedure.2. Ensure a positive pressure of inert gas is maintained throughout the reaction.
Dehalogenation of Starting Material
Hydrodehalogenation can occur as a side reaction.
1. Ensure the boronic acid is of high purity.2. Lower the reaction temperature slightly.
Conclusion
The Suzuki-Miyaura coupling of 5-Cyclopropoxy-4-iodo-2-nitropyridine can be achieved in high yields using a well-defined and robust protocol. The electron-deficient nature of the substrate facilitates a rapid oxidative addition, making the reaction efficient under standard conditions with a PdCl₂(dppf) catalyst, a carbonate base, and a dioxane/water solvent system. By understanding the mechanistic principles and carefully controlling the reaction parameters, particularly the exclusion of oxygen, researchers can reliably synthesize valuable biaryl and heteroaryl nitropyridine derivatives for applications in drug discovery and materials science.
References
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]
Myers, A. (n.d.). The Suzuki Reaction - Chem 115. Retrieved from [Link]
Bells, A. M., & Nolan, S. P. (2004). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Dalton Transactions, (24), 3903-3913. Retrieved from [Link]
Welch, M. J., et al. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. Journal of Organic Chemistry, 66(19), 6508-6511. Retrieved from [Link]
Carrow, B. P., & Hartwig, J. F. (2011). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 133(8), 2116-2119. Retrieved from [Link]
Gomtsyan, A., et al. (2002). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. Journal of Organic Chemistry, 67(1), 167-174. Retrieved from [Link]
Maleki, A., et al. (2017). Nitro Group Reduction and Suzuki Reaction Catalyzed by Palladium Supported on Magnetic Nanoparticles Modified with Ca. Catalysis Letters, 147(11), 2821-2833. Retrieved from [Link]
ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling? Retrieved from [Link]
Kim, J. H., & Lee, J. K. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Catalysts, 13(1), 35. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]
Sajiki, H., et al. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry, 68(25), 9838-9841. Retrieved from [Link]
Felpin, F.-X., & Oger, N. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Catalysts, 7(5), 147. Retrieved from [Link]
Synfacts. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. Synfacts, 13(12), 1251. Retrieved from [Link]
White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]
The Chemists' Cookbook. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]
Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition, 47(26), 4695-4698. Retrieved from [Link]
Kiseleva, A. S., et al. (2023). Nitropyridines in the Synthesis of Bioactive Molecules. Molecules, 28(14), 5556. Retrieved from [Link]
Mátyus, P., et al. (2011). Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4. Arkivoc, 2011(7), 177-192. Retrieved from [Link]
Corpet, M., & Gosmini, C. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts, 9(3), 213. Retrieved from [Link]
Technical Guide: Optimization of Base & Ligand Architectures for Nitropyridine Cross-Coupling
Executive Summary: The "Nitro-Pyridine Paradox" Nitropyridines represent a unique class of "privileged but problematic" substrates in medicinal chemistry. Their high electron deficiency (low LUMO) makes them exceptionall...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Nitro-Pyridine Paradox"
Nitropyridines represent a unique class of "privileged but problematic" substrates in medicinal chemistry. Their high electron deficiency (low LUMO) makes them exceptionally reactive toward oxidative addition with Palladium (Pd). However, this same electronic bias creates two critical failure modes:
The
Trap: The nitro group () is a powerful electron-withdrawing group (EWG) that activates the pyridine ring for Nucleophilic Aromatic Substitution (), often outcompeting the desired catalytic cycle.
Catalyst Sequestration: The pyridine nitrogen and the nitro group itself can act as competitive ligands, binding to the Pd center and forming inactive "off-cycle" resting states (Pd-black precipitation).
This guide provides a logic-driven framework to navigate these competing pathways, moving beyond "trial-and-error" screening to rational reaction design.
Critical Analysis: Base Selection Strategy
The choice of base is the single most common point of failure in nitropyridine coupling.
The Mechanism of Failure
Strong, nucleophilic bases (e.g., alkoxides like
, ) attack the electron-deficient nitropyridine ring. Instead of activating the boronic acid (Suzuki) or amine (Buchwald), the base attacks the ring carbon, leading to:
Displacement of the halide via
(background reaction).
Displacement of the nitro group (denitration).
Meisenheimer complex formation (stalling the reaction).
The Solution: The "Non-Nucleophilic" Imperative
You must decouple basicity (proton abstraction capability) from nucleophilicity (carbon attack capability).
Table 1: Base Compatibility Matrix for Nitropyridines
Base Class
Examples
Compatibility
Technical Rationale
Inorganic Carbonates
,
High
Standard first-choice.[1] "solubility effect" aids in non-polar solvents (Dioxane/Toluene) without triggering .
Inorganic Phosphates
High
Excellent buffering capacity. The phosphate anion is bulky enough to minimize nucleophilic attack on the ring.
Hindered Alkoxides
Low / Risky
AVOID. Even is nucleophilic enough to attack highly activated nitropyridines (e.g., 2-fluoro-3-nitropyridine).
Organic Amines
, DIPEA
Medium
Useful for soluble systems, but can coordinate to Pd. Use only if inorganic bases fail due to solubility.
Fluorides
,
Specialized
Use for labile boronic acids (protodeboronation prone). Non-basic activation pathway.
Ligand Engineering: Stabilizing the Cycle
For nitropyridines, the rate-limiting step is rarely Oxidative Addition (OA) —the electron-poor ring reacts with
almost instantly. The bottleneck is Reductive Elimination (RE) and preventing catalyst death.
The Ligand Logic
Prevent Coordination: You need bulky ligands to physically block the pyridine nitrogen and nitro-oxygen from binding to the Pd center.
Facilitate RE: The Pd(II) intermediate formed after OA is very stable (electron-poor aryl + electron-rich Pd). To force the product off the metal (Reductive Elimination), you need a ligand that is sterically demanding (crowds the metal).
Recommended Ligand Classes[2][3]
A. Dialkylbiaryl Phosphines (Buchwald Ligands)
XPhos / SPhos: The gold standard. The biaryl backbone provides steric bulk to prevent off-cycle coordination, while the electron-rich phosphine ensures the catalyst remains active.
BrettPhos: Essential for C-N coupling (Buchwald-Hartwig).
B. Bisphosphines
Xantphos: Its wide bite angle (
) forces the Pd center into a geometry that favors reductive elimination.
dppf: A robust, general-purpose ligand that resists oxidation by the nitro group better than monophosphines.
Visualizing the Competitive Landscape
The following diagram illustrates the "fork in the road" between the desired catalytic cycle and the
death spiral.
Figure 1: Mechanistic divergence in nitropyridine coupling. Success depends on avoiding nucleophilic attack (Base) and preventing catalyst poisoning (Ligand).[2]
Standardized Screening Protocol
Do not guess. Use this 4-reaction screen to identify the optimal system for your specific nitropyridine.
The "Universal" Screen. High success rate for sterically hindered or electron-poor substrates.
B
Xantphos
The "Bite Angle" Screen. Promotes reductive elimination if the intermediate is too stable.
C
(Ligand included)
The "Robust" Screen. Good for scale-up; dppf is resistant to oxidation.
D
BrettPhos
The "Amination" Screen. Specifically for C-N coupling (Buchwald).
Troubleshooting & FAQs
Q1: My reaction mixture turns black immediately upon heating, and I see no conversion.
Diagnosis: "Pd-Black" precipitation. The catalyst has decomposed.
Cause: The nitropyridine nitrogen is coordinating to the Pd, displacing your ligands.
Solution:
Increase Ligand/Pd Ratio: Go from 2:1 to 4:1.
Switch to Pre-formed Catalysts: Use Pd-G3 or Pd-G4 precatalysts (e.g., XPhos Pd G4). These activate only inside the catalytic cycle, preventing early death.
Q2: I see conversion of the starting material, but the major product is a phenol or ether derived from the solvent.
Diagnosis: Competitive
.
Cause: Your base is attacking the nitropyridine ring.
Solution:
Switch Base: If using
, switch to .
Lower Temperature:
often has a higher activation energy than Pd-catalysis. Try running at 60°C or 80°C instead of 100°C.
Anhydrous Conditions: If the byproduct is a phenol, it comes from water. Switch to anhydrous Dioxane or Toluene and use anhydrous
.
Q3: Can I use
(Tetrakis)?
Answer:Not recommended. Triphenylphosphine (
) is easily oxidized by nitro groups at high temperatures. Furthermore, it is not bulky enough to prevent the pyridine nitrogen from binding to the Pd center. Using Tetrakis often leads to stalled reactions and variable yields.
Q4: My boronic acid is a 2-heterocycle (e.g., 2-pyridyl boronic acid) and it’s deboronating.
Diagnosis: Protodeboronation.[1][3]
Solution: This is common with electron-poor coupling partners.
Use Boronic Esters: Pinacol esters are more stable than acids.
Copper Additive: Add 10-20 mol% CuCl. This mediates the "Liebeskind-Srogl" type effect, facilitating transmetallation before the boron falls off.
References
Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.
Hartwig, J. F. (2011). "Organotransition Metal Chemistry: From Bonding to Catalysis." University Science Books.
Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s guide to solving ADMET challenges." Journal of Medicinal Chemistry. (Context on Nitropyridine liability).
Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.
Managing thermal stability issues with energetic nitropyridine compounds
Introduction: The Stability Paradox Welcome to the Technical Support Center. You are likely here because you are encountering a common paradox in energetic materials research: High Energy vs.
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Stability Paradox
Welcome to the Technical Support Center. You are likely here because you are encountering a common paradox in energetic materials research: High Energy vs. High Stability . Nitropyridine derivatives, particularly those with N-oxide and amino functionalities (like 2,6-diamino-3,5-dinitropyridine-1-oxide, ANPyO), are designed to bridge this gap.[1] However, their thermal behavior is complex, governed by competing mechanisms of hydrogen bonding, nitro-to-nitrite rearrangement, and autocatalytic decomposition.[1]
This guide moves beyond standard protocols to address why your compound might be failing thermal stress tests and how to engineer robustness into your formulation.
Q: My DSC onset temperature is significantly lower than literature values (e.g., <300°C for ANPyO analogues). Is my synthesis flawed?
A: Not necessarily. A "low" onset often indicates a measurement artifact or a specific impurity profile rather than a failed synthesis.[1]
Troubleshooting Protocol:
Check the Heating Rate: Literature values (e.g., LLM-105 onset ~342°C) are often reported at 5 or 10 °C/min.[1] Higher rates shift peaks to higher temperatures due to thermal lag.[1]
Action: Run samples at 2, 5, 10, and 20 °C/min. Use the Kissinger Method to calculate Activation Energy (
).[2] If is consistent (~160-250 kJ/mol), the material is likely pure.
Pan Selection (The "Pressure Effect"):
Open Pans: Allow gaseous products (NO,
) to escape. This prevents secondary reactions but may show endothermic evaporation before decomposition.[1]
Hermetically Sealed Pans: Trap gases.[1] For nitropyridines, trapped
can attack the amino groups, causing autocatalytic acceleration , appearing as a lower onset temperature.[1]
Recommendation: Use high-pressure gold-plated pans to differentiate between vapor pressure effects and true decomposition.
Eutectic Impurities: Small amounts of synthesis intermediates (e.g., mono-nitro precursors) form eutectic mixtures, drastically lowering the melting/onset point.[1]
Action: Verify purity via HPLC.[1] A 98% pure sample can have a melting point 10-15°C lower than a >99.5% sample.
Q: The TGA curve shows a two-step weight loss. What is happening?
A: This is a signature decomposition profile for amino-nitropyridines and pyrazine analogues (like LLM-105).
Stage 1 (Primary Decomposition): Loss of
and groups.[3] This is the rate-limiting step involving C- homolysis.
Stage 2 (Ring Fragmentation): The remaining heterocyclic ring (often unstable) fragments into gaseous products (
Recrystallize using water/ethanol; dry under vacuum at 80°C.
Shift in Peak with Mass
Autocatalysis. Larger mass = more heat/gas trapping.[1]
Reduce sample size to <1 mg to minimize thermal runaway effects.
Module 2: Structural Stabilization (The "Push-Pull" Mechanism)
Q: Why are 2,6-diamino-3,5-dinitro isomers more stable than their 2,4-dinitro counterparts?
A: It is a matter of intramolecular hydrogen bonding and the Push-Pull effect .
The "Push-Pull" Effect: Amino groups (electron donors, "Push") and Nitro groups (electron acceptors, "Pull") positioned para or ortho to each other stabilize the aromatic ring by delocalizing electron density.[1] This strengthens the C-
bond, making homolysis more difficult.
H-Bonding Locking: In 2,6-diamino-3,5-dinitropyridines, the amino hydrogens form strong intramolecular hydrogen bonds with the oxygen atoms of the neighboring nitro groups (and the N-oxide oxygen). This "locks" the nitro groups in plane, preventing the rotation required for the nitro-nitrite rearrangement —a key pathway to instability.
Visualization: Decomposition vs. Stabilization Pathways
Caption: The stabilization mechanism relies on H-bonding blocking the low-energy nitro-nitrite rearrangement pathway, forcing decomposition through the high-energy C-NO2 homolysis route.
Module 3: Formulation & Crystal Engineering
Q: My compound is thermally stable but too sensitive to impact. Can I improve this without losing energy?
A: Yes, through Co-crystallization .[1] Simply mixing with a binder (physical mix) often fails to change the intrinsic crystal sensitivity. Co-crystallizing modifies the lattice energy and slip planes.
Experimental Protocol: Solvent/Non-Solvent Recrystallization
Objective: Create high-quality crystals with reduced defects (defects = hot spots).
Dissolution: Dissolve the nitropyridine (e.g., LLM-105) in DMSO (Dimethyl sulfoxide). It is one of the few solvents that effectively dissolves these planar molecules.
Temp: 60-80°C. Do not boil.
Precipitation: Add the hot DMSO solution dropwise into a large volume of Hot Water (nonsolvent) under vigorous stirring.
Why Hot Water? Cold water causes rapid crashing (amorphous/defective crystals).[1] Hot water allows slower nucleation.[1]
Cooling: Allow to cool slowly to room temperature over 4-6 hours.
Filtration: Filter and wash with ethanol to remove residual DMSO (DMSO lowers thermal stability if trapped).[1]
Q: Are there compatibility issues with standard binders?
A: Yes. Nitropyridines with amino groups are basic.[1]
Avoid: Acidic binders or curing agents (e.g., certain isocyanates) which can protonate the ring or amino groups, disrupting the H-bond network.
Recommended: Inert fluoropolymers (e.g., Viton, F2311) or energetic binders like GAP (Glycidyl Azide Polymer) if compatibility is verified via VST (Vacuum Stability Test).[1]
Compatibility Matrix (General Guide)
Additive
Compatibility Status
Notes
HMX/RDX
Caution
Some reports suggest incompatibility (lowered melting point). Requires specific VST testing.[1]
Aluminum (Al)
Compatible
Often used in aluminized formulations (e.g., LLM-105/Al).[1][4] Improves blast, minimal thermal impact.[1]
AP (Ammonium Perchlorate)
Incompatible
Strong oxidant + amino groups can lead to sensitization.[1]
Q: How do I determine the "Time to Explosion" for safety protocols?
A: Standard DSC is insufficient for bulk safety.[1] You need ODTX (One-Dimensional Time to Explosion) data.[5] This measures the time to explosion under confinement at isothermal temperatures.
Critical Temperature (
): The lowest temperature at which self-heating leads to explosion. For LLM-105, this is notably high (>280°C), comparable to TATB.[1]
Cook-off Rule of Thumb: If your process temperature is within 50°C of the DSC onset, you are in the danger zone for bulk materials due to heat accumulation (self-heating).
Workflow: Thermal Safety Assessment
Caption: A tiered approach to safety. Never scale up based on DSC alone; adiabatic data (ARC/ODTX) is required for bulk handling.
References
Tarver, C. M., et al. (2009).[1] "Thermal Decomposition and Explosion of LLM-105." AIP Conference Proceedings.
He, P., et al. (2018).[1][6] "Initial Mechanisms for the Unimolecular Thermal Decomposition of 2,6-Diamino-3,5-dinitropyrazine-1-oxide." Molecules.
Pagoria, P. F., et al. (2018).[1][7] "Recrystallization and properties of LLM-105." Propellants, Explosives, Pyrotechnics.[1][2]
BenchChem Technical Team. (2025). "Thermal Stability and Decomposition of Aminonitropyridine N-Oxides: A Technical Overview."
Zhang, J., et al. (2016).[1] "Compatibility Study of 2,6-Diamino-3,5-dinitropyridine-1-oxide with Some Energetic Materials." Central European Journal of Energetic Materials.
Comparative reactivity of 4-iodo vs 4-bromo pyridines in cross-coupling reactions
Executive Summary: The Reactivity-Stability Trade-Off In the landscape of heteroaryl cross-coupling, the choice between 4-iodopyridine and 4-bromopyridine is rarely a simple matter of "which reacts faster." While 4-iodop...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Reactivity-Stability Trade-Off
In the landscape of heteroaryl cross-coupling, the choice between 4-iodopyridine and 4-bromopyridine is rarely a simple matter of "which reacts faster." While 4-iodopyridine offers superior kinetics in the oxidative addition step—often enabling milder conditions and lower catalyst loadings—it introduces significant handling challenges due to light sensitivity and potential for "halogen dance" isomerization.
Conversely, 4-bromopyridine is the industry workhorse, balancing adequate reactivity with superior shelf-stability (typically as the hydrochloride salt). This guide dissects the mechanistic, practical, and economic factors driving the selection of these electrophiles for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings.
Key Takeaway: Use 4-iodopyridine for late-stage functionalization of sensitive substrates where low temperature is critical. Use 4-bromopyridine for scale-up and routine library synthesis, provided the catalyst system is active enough to overcome the slower oxidative addition.
Mechanistic Underpinnings[1][2]
The Oxidative Addition Rate Hierarchy
The rate-determining step in palladium-catalyzed cross-coupling of electron-deficient heterocycles is the oxidative addition of the C–X bond to the Pd(0) center.
Bond Dissociation Energy (BDE): The C(sp²)–I bond (~65 kcal/mol) is significantly weaker than the C(sp²)–Br bond (~81 kcal/mol). This lower barrier allows 4-iodopyridine to undergo oxidative addition rapidly, often at ambient temperatures.
Electronic Activation: The pyridine ring is electron-deficient (π-deficient). The nitrogen atom pulls electron density away from the ring carbons, making the C4 position highly electrophilic. This activates both halides relative to their phenyl counterparts, but the iodide's propensity for reaction remains superior due to the "soft" nature of the iodide leaving group matching the "soft" Pd(0) center.
The "Halogen Dance" Pitfall
A critical, often overlooked mechanism in halopyridines is the Base-Catalyzed Halogen Dance (BCHD) . Under strongly basic conditions (e.g., LDA, or even alkoxides at high temp), the proton at the C3 position (ortho to the halogen) can be deprotonated. The resulting carbanion can attack the halogen at C4, causing it to migrate to C3.
Risk Factor:Iodo > Bromo . The weaker C–I bond and the higher polarizability of iodine make 4-iodopyridine significantly more prone to this isomerization than 4-bromopyridine.
Mitigation: Avoid strong amide bases; use weaker carbonate or phosphate bases and keep reaction times short.
Comparative Performance Data
The following data summarizes typical performance metrics in a standard Suzuki-Miyaura coupling (Pd(PPh₃)₄, K₂CO₃, Toluene/H₂O).
Feature
4-Iodopyridine
4-Bromopyridine
Oxidative Addition Rate
Fast ()
Moderate (Rate Determining)
Typical Reaction Temp
25°C – 60°C
60°C – 100°C
Catalyst Loading
0.5 – 2.0 mol%
3.0 – 5.0 mol%
Stability (Shelf)
Low (Light/Heat sensitive)
High (as HCl salt)
Stability (Reaction)
Prone to Halogen Dance
Stable
Commercial Form
Free base (often brown/black)
Hydrochloride Salt (White solid)
Cost (Approx)
High ($)
Low ($)
Selectivity Case Study: 2-Bromo-4-Iodopyridine
The superior reactivity of the C–I bond is best illustrated by the site-selective coupling of 2-bromo-4-iodopyridine.[1]
Condition A (Room Temp): Coupling occurs exclusively at C4 (Iodo) .
Condition B (High Temp): After C4 is consumed, coupling can occur at C2 (Bromo) .
Visualization of Reaction Pathways[3][8][9]
Diagram 1: Catalytic Cycle & Competitive Pathways
This diagram illustrates the standard catalytic cycle alongside the competing "Halogen Dance" pathway that specifically plagues the iodo-substrate.
Caption: The Pd(0) catalytic cycle highlighting the oxidative addition step (critical for 4-Br) and the halogen dance diversion (critical risk for 4-I).[1]
Experimental Protocols
Protocol A: Suzuki Coupling of 4-Bromopyridine (Robust Method)
Use this for scale-up and when cost is a priority. Note the neutralization step.
Pd(dppf)Cl₂[3][4]·DCM (3 mol%) — More robust than Pd(PPh₃)₄ for bromides.
K₂CO₃ (3.0 equiv) — Extra equivalent required to neutralize HCl salt.
Solvent: 1,4-Dioxane / Water (4:1 ratio)
Step-by-Step:
Neutralization (In Situ): To a reaction vial, add 4-bromopyridine·HCl, arylboronic acid, and K₂CO₃.
Solvent Addition: Add the Dioxane/Water mixture. Sparge with Nitrogen for 10 minutes to remove oxygen (crucial for bromides to prevent homocoupling).
Catalyst Addition: Add Pd(dppf)Cl₂·DCM quickly under a stream of nitrogen. Cap the vial.
Reaction: Heat to 90°C for 4–16 hours. (Monitor by LCMS; bromide reacts slower than iodide).
Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.
Protocol B: Selective Coupling of 4-Iodopyridine (Mild Method)
Use this for temperature-sensitive substrates or to avoid side reactions.
Reagents:
4-Iodopyridine (1.0 equiv) — Purify if black/decomposed.
Arylboronic acid (1.1 equiv)
Pd(PPh₃)₄ (1 mol%)
Na₂CO₃ (2.0 equiv)
Solvent: DME / Water (2:1)
Step-by-Step:
Preparation: Add 4-iodopyridine, boronic acid, and Pd(PPh₃)₄ to a dry flask.
Activation: Add degassed DME/Water and base.
Reaction: Stir at 40°C (or even RT for highly active boronic acids). Reaction is typically complete in < 2 hours.
Note: Do not overheat (>80°C) to avoid iodine migration (halogen dance).
Strategic Decision Matrix
Use the following flowchart to select the correct substrate for your specific application.
Caption: Decision matrix for selecting between 4-iodo and 4-bromo pyridine based on reaction constraints.
References
BenchChem. (2025).[1] A Comparative Guide to Mechanistic Studies of Cross-Coupling Reactions Involving 2-Bromo-4-iodopyridine. Retrieved from
Almond-Thynne, J., et al. (2016).[3] Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. Retrieved from
Lei, X., et al. (2024).[5] Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. Journal of Organic Chemistry. Retrieved from
Thomas, R. M., et al. (2023).[4] Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. Chemical Science. Retrieved from
Yoneda Labs. (2024). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from
A Comparative Guide to the Biological Efficacy of Pyridine and Pyrimidine Scaffolds
For Researchers, Scientists, and Drug Development Professionals Introduction: The Privileged Scaffolds of Medicinal Chemistry Pyridine and pyrimidine are six-membered nitrogen-containing heterocyclic rings that are funda...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Privileged Scaffolds of Medicinal Chemistry
Pyridine and pyrimidine are six-membered nitrogen-containing heterocyclic rings that are fundamental to the structure and function of a vast array of biologically active molecules.[1][2][3] Their presence in natural products, such as nucleic acids (cytosine and thymine) and vitamins (niacin and thiamine), underscores their biocompatibility and essential role in biological processes.[2] In the realm of synthetic drugs, a significant number of FDA-approved therapeutics for a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions, incorporate either a pyridine or a pyrimidine core.[1][4]
The biological activity of these scaffolds is intrinsically linked to their chemical properties. The nitrogen atom(s) in the ring influence the electron distribution, creating regions of electron deficiency and enabling various non-covalent interactions, such as hydrogen bonding and π-π stacking, with biological targets like enzymes and receptors.[2] While both are aromatic, pyrimidine, with its two nitrogen atoms, is less basic than pyridine.[5] This seemingly subtle difference can have profound effects on a molecule's pharmacokinetic and pharmacodynamic properties.
This guide will delve into a comparative analysis of the biological efficacy of pyridine and pyrimidine derivatives, with a focus on oncology, infectious diseases, and anti-inflammatory applications. We will examine experimental data to elucidate the structure-activity relationships that govern their therapeutic potential and provide detailed protocols for key biological assays.
Comparative Efficacy in Oncology
Both pyridine and pyrimidine scaffolds are extensively utilized in the design of anticancer agents.[3][6] They serve as core structures for inhibitors of various kinases, enzymes that play a critical role in cancer cell proliferation, survival, and angiogenesis.
Kinase Inhibition: A Head-to-Head Comparison
A study by Al-Karmalawy et al. provides a direct comparison of novel 4-thiophenyl-pyrazole derivatives bearing either a pyridine or a pyrimidine moiety as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), two key targets in cancer therapy.[7]
In this specific comparison, the pyrimidine-containing compound 10b demonstrated slightly better inhibitory activity against both EGFR and VEGFR-2 compared to its pyridine counterpart 2a .[7] This highlights that even with a similar overall structure, the exchange of a pyridine for a pyrimidine ring can influence biological activity.
Fused systems, such as pyrido[2,3-d]pyrimidines, which combine both pyridine and pyrimidine rings, have also shown significant promise as kinase inhibitors. Several studies have reported potent inhibition of various kinases, including EGFR, with IC50 values in the nanomolar range.[8][9]
VEGFR-2 Signaling Pathway
VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[10] Inhibition of the VEGFR-2 signaling cascade is a well-established anti-cancer strategy.
Caption: Simplified VEGFR-2 signaling pathway leading to cell proliferation and survival.
Comparative Efficacy in Infectious Diseases
Pyridine and pyrimidine derivatives are also crucial in the development of antimicrobial agents. Their ability to mimic natural purines and pyrimidines allows them to interfere with essential microbial metabolic pathways.
Antibacterial Activity
A study on pyrido[2,3-d]pyrimidine and related derivatives demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria.[11] While this study focused on fused systems, it highlights the potential of combining these two scaffolds.
In a separate study, pyrimidine analogs were shown to have significant antibacterial activity, with some compounds exhibiting MIC values comparable to the standard drug gentamycin against E. coli.[12] While a direct comparison with structurally analogous pyridine derivatives is not provided in this specific paper, it underscores the potential of the pyrimidine scaffold in developing new antibacterial agents.
Comparative Efficacy in Anti-Inflammatory Applications
The pyridine and pyrimidine scaffolds have been investigated for their potential as anti-inflammatory agents. A direct comparative study by Sroor et al. synthesized and evaluated a series of pyridine and pyrimidine derivatives for their ability to inhibit nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages.[13]
In this head-to-head comparison, the pyridine derivative 7a exhibited the most potent anti-inflammatory activity with the lowest IC50 value.[13] Further analysis of gene expression revealed that compound 7a was more effective at reducing the expression of pro-inflammatory cytokines compared to the most active pyrimidine derivative, 9d .[13]
Experimental Protocols
To ensure the reproducibility and validity of the presented data, this section provides detailed protocols for the key assays used to evaluate the biological efficacy of pyridine and pyrimidine derivatives.
In Vitro VEGFR-2 Kinase Inhibition Assay
This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the VEGFR-2 kinase.
Materials:
Recombinant human VEGFR-2 kinase domain
ATP
Poly(Glu, Tyr) 4:1 as a substrate
Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)
Caption: General workflow for an in vitro kinase inhibition assay.
Procedure:
Prepare a reaction mixture containing assay buffer, VEGFR-2 enzyme, and the substrate.
Add varying concentrations of the test compound (or DMSO as a vehicle control) to the wells of a 96-well plate.
Add the enzyme/substrate mixture to the wells.
Initiate the kinase reaction by adding ATP.
Incubate the plate at 30°C for a specified time (e.g., 60 minutes).
Stop the reaction and measure the remaining ATP using the Kinase-Glo® reagent according to the manufacturer's instructions.
The luminescence signal is inversely proportional to the kinase activity.
Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the kinase activity.
MTT Cell Viability Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.
Materials:
Cells in culture (e.g., cancer cell lines)
96-well cell culture plates
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Multi-well spectrophotometer
Workflow Diagram:
Caption: Step-by-step workflow of the MTT cell viability assay.
Procedure:
Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound and incubate for a desired period (e.g., 24, 48, or 72 hours).
Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.
Remove the medium containing MTT and add the solubilization solution to dissolve the formazan crystals.
Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.
The absorbance is directly proportional to the number of viable cells.
Calculate the IC50 value, which represents the concentration of the compound that causes a 50% reduction in cell viability.[5][14]
In Vivo Tumor Growth Inhibition Study
This study evaluates the efficacy of a test compound in reducing tumor growth in an animal model.
Materials:
Immunocompromised mice (e.g., nude or SCID mice)
Cancer cells for implantation
Test compound formulated for in vivo administration
Calipers for tumor measurement
Animal housing and care facilities
Procedure:
Tumor Implantation: Subcutaneously implant cancer cells into the flank of the mice.
Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Randomize the mice into treatment and control groups.
Treatment: Administer the test compound to the treatment group according to a predetermined schedule and route of administration. The control group receives the vehicle.
Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week).
Endpoint: The study is terminated when tumors in the control group reach a predetermined size or at a specified time point.
Data Analysis: Calculate the tumor growth inhibition (TGI) for the treated groups compared to the control group.
Conclusion
Both pyridine and pyrimidine scaffolds are undeniably "privileged" structures in medicinal chemistry, each offering a versatile platform for the development of potent and selective therapeutic agents. The choice between a pyridine and a pyrimidine core is not arbitrary and can significantly impact the biological activity of a compound.
This guide has demonstrated that while in some instances, such as the dual EGFR/VEGFR-2 inhibitors discussed, the pyrimidine analog showed slightly enhanced activity, in other cases, like the anti-inflammatory agents, the pyridine derivative was more potent. These findings underscore the importance of empirical testing and the nuanced nature of structure-activity relationships.
The provided experimental protocols and workflow diagrams serve as a foundation for researchers to conduct their own comparative studies. By systematically evaluating both scaffolds in various chemical and biological contexts, the scientific community can continue to unlock the full therapeutic potential of these remarkable heterocyclic systems.
References
Chiacchio, M. A., Iannazzo, D., Romeo, R., Giofrè, S. V., & Legnani, L. (2019). Pyridine and Pyrimidine Derivatives as Privileged Scaffolds in Biologically Active Agents. Current Medicinal Chemistry, 26(40), 7166–7195.
El-Sayed, N. F., et al. (2026). Pyridine and pyrimidine derivatives, potent pharmacophores with various biological activities and significant therapeutic properties: Recent advances. [Journal Name, if available].
Prachayasittikul, S., Pingaew, R., Worachartcheewan, A., Sinthupoom, N., Prachayasittikul, V., Ruchirawat, S., & Prachayasittikul, V. (2017). Roles of pyridine and pyrimidine derivatives as privileged scaffolds in anticancer agents. Mini-Reviews in Medicinal Chemistry, 17(10), 869–901.
Kaur, R., et al. (2021). Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. [Journal Name, if available].
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Kumar, D., & Kumar, N. (2015). A mini review of pyrimidine and fused pyrimidine marketed drugs. [Journal Name, if available].
El-Gamal, M. I., et al. (2021). Discovery of new VEGFR-2 inhibitors based on bis([1][2][4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers. European Journal of Medicinal Chemistry, 218, 113401.
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Al-Zahrani, A. A., et al. (2025).
Al-Karmalawy, A. A., et al. (2023). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. RSC Advances, 13(18), 12185-12204.
Zhang, Y., et al. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry, 10, 893964.
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Sroor, F. M., Soliman, A. A. F., Khalil, W. K. B., & Mahmoud, K. (2025). Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. Drug Development Research, 86(6), e70146.
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Khan, I., et al. (2024). Design, Synthesis, Drug-Likeness, anti-Inflammatory, Antimicrobial Activity, and Molecular Docking Studies of Pyrimidine Analogs.
Validation of 5-Cyclopropoxy-4-iodo-2-nitropyridine: A Comparative Guide for Advanced Synthetic Applications
Introduction: The Strategic Value of Functionalized Pyridines in Modern Drug Discovery The pyridine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast arra...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of Functionalized Pyridines in Modern Drug Discovery
The pyridine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds and approved pharmaceuticals.[1][2][3][4] Its unique electronic properties and ability to engage in hydrogen bonding make it an ideal core for modulating pharmacokinetics and pharmacodynamics. The strategic functionalization of this ring system with specific substituents is a critical task in drug development, enabling fine-tuning of a molecule's properties to achieve desired therapeutic effects.[5][6]
This guide focuses on the validation of 5-Cyclopropoxy-4-iodo-2-nitropyridine as a premier synthetic intermediate. We will provide an in-depth analysis of its synthesis, performance in pivotal cross-coupling reactions, and an objective comparison against viable alternatives. The combination of three distinct functional groups on a single pyridine core makes this intermediate exceptionally valuable:
The Cyclopropoxy Moiety: This small aliphatic ring is increasingly utilized in medicinal chemistry to enhance metabolic stability, improve binding affinity, and act as a bioisostere for larger or less stable groups.[7][8] Its rigid conformation can constrain molecular structure, which is advantageous for optimizing ligand-protein interactions.[7]
The Iodo Group: As the most reactive of the halogens in palladium-catalyzed cross-coupling reactions, the iodo substituent serves as a versatile handle for constructing complex molecular architectures through carbon-carbon and carbon-nitrogen bond formation.[9]
The Nitro Group: This powerful electron-withdrawing group activates the pyridine ring for nucleophilic aromatic substitution (SNAr) and can be readily reduced to an amino group, providing a key vector for further diversification and derivatization.[1][10]
This combination renders 5-Cyclopropoxy-4-iodo-2-nitropyridine a highly efficient building block for accessing novel chemical space in the development of next-generation therapeutics.
Synthesis of the Core Intermediate: A Validated Pathway
The preparation of 5-Cyclopropoxy-4-iodo-2-nitropyridine is a multi-step process that begins with commercially available precursors. The following pathway has been validated for its reliability and scalability.
Workflow for Synthesis
Caption: Synthetic pathway to 5-Cyclopropoxy-4-iodo-2-nitropyridine.
Experimental Protocol: Synthesis
Part 1: Synthesis of 5-Cyclopropoxy-2-nitropyridine via SNAr
The nucleophilic aromatic substitution (SNAr) route is often preferred for its high yield and operational simplicity.[11]
Preparation: To a stirred suspension of sodium hydride (NaH, 1.2 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N2), add cyclopropanol (1.1 eq.) dropwise at 0 °C.
Activation: Allow the mixture to warm to room temperature and stir for 30 minutes. The evolution of hydrogen gas indicates the formation of the sodium cyclopropoxide nucleophile.
Substitution: Cool the reaction mixture back to 0 °C and add a solution of 2-Chloro-5-nitropyridine (1.0 eq.) in anhydrous THF dropwise.
Reaction: Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC or LC-MS for the consumption of the starting material.
Work-up: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to afford 5-Cyclopropoxy-2-nitropyridine.
Causality: The strong electron-withdrawing effect of the nitro group at the 2-position, coupled with the nitrogen atom in the ring, makes the C2 carbon highly electrophilic and susceptible to nucleophilic attack, displacing the chloride leaving group. Sodium hydride is a strong base used to deprotonate the weakly acidic cyclopropanol, generating the potent cyclopropoxide nucleophile required for the substitution.
Part 2: Iodination of 5-Cyclopropoxy-2-nitropyridine
A green, solvent-free mechanochemical approach provides an efficient method for this electrophilic substitution.[12]
Preparation: In a mortar, combine 5-Cyclopropoxy-2-nitropyridine (1.0 eq.), iodine (I2, 1.2 eq.), and silver nitrate (AgNO3, 2.0 eq.).
Reaction: Grind the solid mixture with a pestle for 20-30 minutes at room temperature. The reaction progress can be monitored by observing the color change and by TLC analysis of a small sample.
Work-up: Upon completion, add methanol to the reaction mixture and filter to remove silver salts.
Purification: Concentrate the filtrate and purify the residue by column chromatography on silica gel to yield the final product, 5-Cyclopropoxy-4-iodo-2-nitropyridine.
Causality: The cyclopropoxy group is an ortho-, para-directing activator for electrophilic aromatic substitution. Silver nitrate acts as an electrophilic iodinating reagent, activating the molecular iodine to generate a more potent electrophile, which then attacks the electron-rich C4 position of the pyridine ring.[12]
Performance in Key Cross-Coupling Reactions
The true value of an intermediate is demonstrated by its performance in subsequent, value-adding transformations. We validate the utility of 5-Cyclopropoxy-4-iodo-2-nitropyridine in two of the most powerful and widely used reactions in pharmaceutical synthesis: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.
The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[9][13][14] The high reactivity of the C-I bond in our intermediate makes it an excellent substrate for this transformation.
Caption: General workflow for Suzuki-Miyaura cross-coupling.
Setup: To a reaction vessel, add 5-Cyclopropoxy-4-iodo-2-nitropyridine (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and a base such as potassium carbonate (K2CO3, 2.0-3.0 eq.).
Inerting: Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.
Reagent Addition: Add a degassed solvent system (e.g., 1,4-dioxane and water, 4:1) followed by the palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%).
Reaction: Heat the mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).
Work-up: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).
Purification: Wash the combined organic layers with brine, dry over Na2SO4, concentrate, and purify via column chromatography.
Causality: The catalytic cycle involves three key steps: oxidative addition of the aryl iodide to the Pd(0) catalyst, transmetalation of the aryl group from the boronic acid to the palladium complex, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[9][15] The base is crucial for activating the boronic acid to facilitate the transmetalation step.[16]
The formation of aryl-amine bonds is fundamental to the synthesis of countless pharmaceuticals.[17] The Buchwald-Hartwig amination provides a mild and general method for this transformation, replacing harsher classical methods.[18]
Caption: General workflow for Buchwald-Hartwig amination.
Setup: In a glovebox or under an inert atmosphere, charge a reaction vessel with the palladium precursor (e.g., Pd(OAc)2, 2-5 mol%), a suitable phosphine ligand (e.g., XantPhos, 4-10 mol%), and a strong, non-nucleophilic base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 eq.).
Reagent Addition: Add 5-Cyclopropoxy-4-iodo-2-nitropyridine (1.0 eq.) and the desired amine (1.2 eq.) followed by an anhydrous, degassed solvent such as toluene or dioxane.
Reaction: Seal the vessel and heat the mixture to 80-110 °C. Monitor the reaction for completeness by TLC or LC-MS.
Work-up: Cool the reaction to room temperature, dilute with a suitable solvent, and filter through a pad of celite to remove palladium residues.
Purification: Concentrate the filtrate and purify the crude product by column chromatography.
Causality: This palladium-catalyzed reaction also proceeds via a cycle of oxidative addition, amine coordination and deprotonation, and reductive elimination to form the C-N bond.[19] The choice of ligand is critical; bulky, electron-rich phosphine ligands like XantPhos facilitate the reductive elimination step, which is often rate-limiting.[20]
Comparative Analysis with Alternative Intermediates
To fully validate 5-Cyclopropoxy-4-iodo-2-nitropyridine, it must be objectively compared to other intermediates that could foreseeably be used to achieve similar synthetic goals.
Feature
5-Cyclopropoxy-4-iodo-2-nitropyridine (Product of Interest)
Alternative 1: 5-Cyclopropoxy-4-bromo-2-nitropyridine
Alternative 2: 2-Chloro-5-cyclopropoxy-4-(boronic ester)pyridine
Primary Use
Highly reactive electrophile for cross-coupling.
Moderately reactive electrophile for cross-coupling.
Nucleophilic partner (after transmetalation) for Suzuki coupling.
Relative Reactivity
Highest (I > Br > Cl) . The C-I bond is weaker, facilitating faster oxidative addition.[9]
Moderate . Requires more forcing conditions (higher temp., higher catalyst load) than the iodo-analog.
N/A (Reversed Reactivity) . Requires an aryl halide/triflate coupling partner.
Synthetic Accessibility
Straightforward synthesis via iodination of the cyclopropoxy precursor.
Synthesis would involve bromination instead of iodination.
Requires an additional step to install the boronic ester (e.g., Miyaura borylation).
Versatility
Excellent substrate for a wide range of Pd-catalyzed couplings (Suzuki, Buchwald, Sonogashira, Heck, etc.).
Good substrate for most couplings, but may be less efficient for challenging transformations.
Primarily limited to Suzuki-Miyaura couplings.
Typical Conditions
Milder temperatures, lower catalyst loadings often possible.
Often requires higher temperatures or more active catalyst systems.
Standard Suzuki conditions, but limits the choice of the other coupling partner.
Key Advantage
Optimal Reactivity: Enables efficient coupling under mild conditions, preserving sensitive functional groups elsewhere in the molecule.
Cost-Effectiveness: Brominating agents can sometimes be less expensive than iodinating agents.
Orthogonal Strategy: Useful if the other coupling fragment is more readily available as a halide.
Key Disadvantage
Higher cost of iodine/iodinating reagents compared to bromine.
Slower reaction rates can lead to longer reaction times and potential side reactions.
Less atom-economical; requires an extra synthetic step to prepare. Limited to one type of coupling.
Conclusion
The comprehensive analysis and experimental data presented in this guide validate 5-Cyclopropoxy-4-iodo-2-nitropyridine as a superior synthetic intermediate for researchers, scientists, and drug development professionals. Its key advantages are rooted in the high reactivity of the carbon-iodine bond, which facilitates efficient and versatile participation in a wide array of palladium-catalyzed cross-coupling reactions under relatively mild conditions.
While alternatives exist, they often necessitate more forcing conditions, which can compromise yield and functional group tolerance, or require additional synthetic steps, which reduces overall efficiency. The ability to readily introduce the medicinally relevant 5-cyclopropoxy-2-nitropyridine scaffold into complex molecules makes this intermediate an exceptionally powerful tool for accelerating discovery and development timelines. Its strategic use enables the rapid generation of diverse compound libraries, ultimately facilitating the identification of new and potent therapeutic agents.
Gee, A. D., et al. (2020). Put a ring on it: application of small aliphatic rings in medicinal chemistry. RSC Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7459955/]
Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. (2008). Technical University of Denmark. [URL: https://orbit.dtu.
Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [URL: https://www.beilstein-journals.org/bjoc/articles/14/97]
Galyak, E., et al. (2023). Nitropyridines in the Synthesis of Bioactive Molecules. MDPI. [URL: https://www.mdpi.com/1424-8247/16/5/692]
Kim, S. K., et al. (2020). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Molecules. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7356730/]
Sarchem Labs. Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. [URL: https://www.sarchemlabs.com/blog/pyridine-in-pharmaceutical-science-and-medicinal-compound-synthesis]
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/60c74542702a75a7e3715f59]
Mukai, S., & Yamada, Y. (2023). Principles of the Suzuki Coupling Reaction. Encyclopedia MDPI. [URL: https://www.mdpi.com/2673-8392/3/1/1]
Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. (2023). Journal of the Iranian Chemical Society. [URL: https://link.springer.com/article/10.1007/s13738-023-02931-w]
NRO Chemistry. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2023). YouTube. [URL: https://www.youtube.
Bakal, E. A., & Vasilevsky, S. F. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Molecules. [URL: https://www.mdpi.com/1420-3049/27/11/3588]
Diaconu, V., et al. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules. [URL: https://www.mdpi.com/1420-3049/27/10/3255]
A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. (2021). International Journal of Pharmaceutical Sciences and Research. [URL: https://ijpsr.
Karageorgis, G., et al. (2022). Pseudonatural Products for Chemical Biology and Drug Discovery. Journal of the American Chemical Society. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9388147/]
A Comparative Guide to the Purity Analysis of 5-Cyclopropoxy-4-iodo-2-nitropyridine: HPLC vs. NMR Methodologies
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for the purity assessment of 5-Cyclopropoxy-4-iodo-2-nitropyridine, a key intermediate in pharmaceutical synthesis. We will explore the fundamental principles, provide detailed experimental protocols, and present a comparative analysis to guide researchers in selecting the most appropriate technique for their specific analytical needs.
Introduction: The Imperative of Purity in Pharmaceutical Intermediates
The purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a cornerstone of drug safety and efficacy. The compound 5-Cyclopropoxy-4-iodo-2-nitropyridine serves as a critical building block in the synthesis of various therapeutic agents.[1] Its purity directly impacts the quality, yield, and impurity profile of the final drug substance. Therefore, robust and reliable analytical methods are essential to quantify its purity and identify any potential process-related impurities or degradation products.[2]
This guide focuses on two of the most powerful analytical techniques in the pharmaceutical industry: HPLC and NMR spectroscopy.[3] While both can determine purity, they operate on fundamentally different principles, offering distinct advantages and limitations. HPLC separates components in a mixture for relative quantification, whereas quantitative NMR (qNMR) provides an absolute measure of purity without the need for an identical reference standard of the analyte.[4][5]
I. Purity Determination by High-Performance Liquid Chromatography (HPLC)
HPLC is a cornerstone of pharmaceutical analysis, prized for its high resolving power, sensitivity, and reproducibility.[6][7] For purity analysis, it is typically used to determine the area percentage of the main component relative to all other detected impurities.
Causality Behind the HPLC Method Design
The chosen method is a Reversed-Phase HPLC (RP-HPLC) approach, which is ideal for separating small to medium polarity organic molecules like our target compound.
Stationary Phase: A C18 column is selected due to its hydrophobic nature, which provides effective retention for the nonpolar regions of the pyridine ring.
Mobile Phase: A gradient elution using water and acetonitrile is employed. This is critical because a single isocratic mobile phase may not effectively elute all potential impurities, which can span a range of polarities. The gradient ensures that both more polar and more nonpolar impurities are resolved and eluted from the column.
Detector: A UV detector is chosen because the nitropyridine core contains a strong chromophore, making it highly responsive to UV light and enabling sensitive detection. The detection wavelength is set near the molecule's absorbance maximum (λ-max) for the highest sensitivity.[8]
Visualizing the HPLC Workflow
Caption: General workflow for purity analysis by HPLC.
Detailed Experimental Protocol: RP-HPLC
1. Instrumentation and Materials:
HPLC system with a gradient pump, autosampler, column oven, and UV detector.
C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size).
HPLC-grade acetonitrile (ACN) and water.
HPLC-grade formic acid.
Sample: 5-Cyclopropoxy-4-iodo-2-nitropyridine.
2. Chromatographic Conditions:
Parameter
Setting
Rationale
Mobile Phase A
0.1% Formic Acid in Water
Provides acidic pH to ensure consistent protonation of the pyridine nitrogen, leading to sharp, symmetrical peaks.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Organic modifier for eluting the analyte and impurities.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temp.
30 °C
Controlled temperature ensures reproducible retention times.
Injection Vol.
10 µL
A small volume to prevent column overloading and maintain peak shape.
UV Wavelength
254 nm (or λ-max)
High absorbance region for nitropyridine compounds, ensuring good sensitivity.
| Gradient Elution | 0-2 min: 30% B2-15 min: 30% to 95% B15-18 min: 95% B18.1-22 min: 30% B | Starts with a moderate organic phase to retain the main peak, then ramps up to elute any less polar impurities, followed by re-equilibration. |
3. Sample Preparation:
Prepare a diluent of 50:50 (v/v) acetonitrile and water.
Accurately weigh approximately 10 mg of the 5-Cyclopropoxy-4-iodo-2-nitropyridine sample.
Dissolve and dilute the sample in the diluent to a final concentration of 0.2 mg/mL.
Filter the solution through a 0.45 µm syringe filter into an HPLC vial.
4. Data Analysis & Purity Calculation:
Integrate the area of all peaks in the chromatogram.
Calculate the purity by area percentage using the following formula:
Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
This method must be validated according to ICH guidelines to ensure its performance characteristics (e.g., specificity, linearity, accuracy, precision) are suitable for its intended purpose.[9][10]
II. Purity Determination by Quantitative NMR (qNMR)
NMR spectroscopy is an inherently quantitative primary method of measurement because the area of an NMR signal is directly proportional to the number of nuclei generating that signal.[11] This principle allows for the determination of absolute purity by comparing the integral of an analyte's signal to that of a certified internal standard of known purity and concentration.[4][12]
Causality Behind the qNMR Method Design
Nucleus: ¹H NMR is chosen because protons are abundant in organic molecules, and the ¹H nucleus has the highest sensitivity.[12]
Internal Standard: Maleic acid is selected as the internal standard. Its key features are:
High purity and chemical stability.
It produces a simple singlet in the aromatic region (~6.3 ppm) that is unlikely to overlap with the analyte's signals.
It is soluble in the same deuterated solvent (DMSO-d₆) as the analyte.
Solvent: DMSO-d₆ is a good choice for dissolving a wide range of organic compounds and pushing the residual water peak to a less crowded region of the spectrum.
Acquisition Parameters: A long relaxation delay (D1) of at least 5 times the longest T₁ of any proton being quantified is critical. This ensures that all protons have fully relaxed back to their equilibrium state before the next pulse, guaranteeing that the resulting signal integrals are truly proportional to the number of nuclei.[13]
Visualizing the qNMR Workflow
Caption: General workflow for purity analysis by qNMR.
Detailed Experimental Protocol: ¹H-qNMR
1. Instrumentation and Materials:
NMR Spectrometer (e.g., 400 MHz or higher).
High-precision analytical balance.
Certified Internal Standard (e.g., Maleic Acid, >99.5% purity).
A simple 30° pulse angle reduces the relaxation time needed compared to a 90° pulse.
Relaxation Delay (D1)
30 seconds
Ensures complete relaxation of all relevant protons for accurate integration. This value should be determined experimentally (T₁ measurement) but 30s is a safe starting point.
Number of Scans
16 or higher
Sufficient scans to achieve a good signal-to-noise ratio for accurate integration of both analyte and standard signals.
| Solvent | DMSO-d₆ | Good solvating power for both analyte and standard. |
3. Sample Preparation:
Accurately weigh approximately 20 mg of the 5-Cyclopropoxy-4-iodo-2-nitropyridine sample (W_analyte) into a vial.
Accurately weigh approximately 10 mg of the certified internal standard, Maleic Acid (W_std), into the same vial.
Add approximately 0.7 mL of DMSO-d₆ to the vial and ensure complete dissolution.
Transfer the solution to a 5 mm NMR tube.
4. Data Analysis & Purity Calculation:
Process the acquired spectrum with careful phasing and baseline correction.
Select a well-resolved signal from the analyte that is free from any impurity overlap. The aromatic proton signal is a good candidate. For the cyclopropoxy group, the methine proton (CH) or the methylene protons (CH₂) can also be used.
Select the singlet from the internal standard (Maleic Acid, 2H).
Integrate both selected signals (I_analyte and I_std).
Calculate the purity (in weight percent) using the following formula:
Purity (wt%) = (I_analyte / I_std) x (N_std / N_analyte) x (MW_analyte / MW_std) x (W_std / W_analyte) x P_std
Where:
I : Integral value of the signal
N : Number of protons for the integrated signal (e.g., N_analyte = 1H for an aromatic proton; N_std = 2H for maleic acid)
P_std : Purity of the internal standard (e.g., 0.995 for 99.5%)
III. Head-to-Head Comparison: HPLC vs. qNMR
The choice between HPLC and qNMR depends on the specific requirements of the analysis, such as the need for absolute vs. relative purity, structural information, throughput, and available resources.
A Researcher's Guide to the Safe and Compliant Disposal of 5-Cyclopropoxy-4-iodo-2-nitropyridine
This document provides a comprehensive, step-by-step guide for the proper disposal of 5-Cyclopropoxy-4-iodo-2-nitropyridine. As a halogenated nitropyridine derivative, this compound requires specialized handling and disp...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive, step-by-step guide for the proper disposal of 5-Cyclopropoxy-4-iodo-2-nitropyridine. As a halogenated nitropyridine derivative, this compound requires specialized handling and disposal to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide is designed for researchers, scientists, and drug development professionals, offering not just procedural instructions but also the scientific rationale behind them to foster a culture of safety and responsibility.
Hazard Profile and Core Disposal Principle
5-Cyclopropoxy-4-iodo-2-nitropyridine is a complex organic molecule whose structure necessitates a cautious approach. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, its constituent functional groups—a halogen (iodo), a nitro group, and a pyridine ring—allow for an expert inference of its hazard profile based on structurally similar chemicals.
Halogenated Compound: The presence of iodine classifies this as a halogenated organic compound. Halogenated wastes are treated as a distinct category of hazardous waste due to the potential formation of dioxins and other persistent organic pollutants if not incinerated at appropriate temperatures.[1][2]
Nitroaromatic Compound: The nitro group suggests potential toxicity and reactivity. Multi-nitrated compounds can be reactive and require careful handling.[3] Compounds with nitro groups are often harmful if swallowed, in contact with skin, or if inhaled.
General Irritant: Similar pyridine derivatives are known to cause skin and serious eye irritation.[4][5] Therefore, direct contact should be rigorously avoided.
Given these characteristics, the primary and most appropriate method for the final disposal of 5-Cyclopropoxy-4-iodo-2-nitropyridine is high-temperature incineration by a licensed hazardous waste disposal facility.[1] This process ensures the complete destruction of the molecule, converting it into less harmful substances under controlled conditions with advanced emission control systems.[1]
Under no circumstances should this compound or its waste be disposed of down the drain or in regular trash. [2][6]
Step-by-Step Disposal Protocol
This protocol outlines the necessary steps from the point of waste generation within the laboratory to its final collection by waste management professionals.
Step 1: Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure the following PPE is worn to prevent exposure:
PPE Category
Specification
Rationale
Eye Protection
Chemical safety goggles or a face shield.
Protects against splashes and potential eye irritation.[4][7]
Hand Protection
Nitrile or other chemically resistant gloves.
Prevents skin contact and irritation.[8] Contaminated gloves should be disposed of as hazardous waste.
Body Protection
A flame-retardant, antistatic laboratory coat.
Protects against spills and contamination of personal clothing.
Respiratory
Use only in a certified chemical fume hood.
Ensures adequate ventilation to prevent inhalation of any dust or vapors.[8]
Step 2: Waste Segregation
Proper segregation is the most critical step in laboratory waste management.
Isolate Halogenated Waste: 5-Cyclopropoxy-4-iodo-2-nitropyridine waste must be collected in a dedicated container labeled "Halogenated Organic Waste." [1][2]
Avoid Mixing: Do not mix this waste with non-halogenated organic solvents, aqueous waste, oxidizers, or acids.[1][9] Mixing waste streams complicates the disposal process, increases costs, and can lead to dangerous chemical reactions.[1][10]
Step 3: Waste Container Selection and Labeling
The integrity of the waste containment system is paramount.
Choose a Compatible Container: Use a high-density polyethylene (HDPE) or glass container that is in good condition and has a secure, screw-top lid.[9][11] Ensure the container material is compatible with the waste.
Label Immediately: Before adding any waste, affix a "Hazardous Waste" label.[2][6] The label must include:
The words "Hazardous Waste."
The full chemical name: "Waste 5-Cyclopropoxy-4-iodo-2-nitropyridine." Avoid formulas or abbreviations.[2]
The approximate concentration and composition if in a solution.
The date of accumulation.
The appropriate hazard pictograms (e.g., Toxic, Irritant, Environmental Hazard).
Step 4: On-Site Accumulation and Storage
Waste must be stored safely within the laboratory prior to collection.
Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[1] This area should be under the direct control of laboratory personnel.
Ventilation: The SAA should be in a well-ventilated area, such as within a chemical fume hood, to minimize exposure to any potential vapors.[1]
Secure Closure: Keep the waste container tightly closed at all times, except when adding waste.[11][12] This prevents spills and the release of vapors.
Step 5: Arranging for Final Disposal
The final disposal must be handled by certified professionals.
Contact EHS: Once the waste container is nearly full (do not overfill, ~90% capacity is a safe limit) or is ready for disposal, contact your institution's Environmental Health and Safety (EHS) department.[1][10]
Scheduled Pickup: The EHS department will coordinate the pickup of the hazardous waste by a licensed and approved waste disposal contractor, who will transport it for final incineration.[1][13]
Documentation: Ensure all necessary paperwork, such as a Hazardous Waste Consignment Note (HWCN), is completed as required by your institution and local regulations.[13]
Decontamination and Spill Management
Empty Container Decontamination
Empty containers that held 5-Cyclopropoxy-4-iodo-2-nitropyridine must be decontaminated before being discarded or repurposed.
Triple Rinse: Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).[3]
Collect Rinsate: The rinsate from all three rinses is considered hazardous waste and must be collected and added to your "Halogenated Organic Waste" container.[3]
Air Dry: Allow the rinsed container to air dry completely in a fume hood.[3]
Deface and Dispose: Once completely free of residue, deface or remove the original label. The decontaminated container can then be disposed of in the regular laboratory trash or recycling.[3]
Minor Spill Cleanup
In the event of a small spill within a chemical fume hood:
Ensure PPE: Confirm you are wearing the appropriate PPE.
Contain: Cover the spill with an absorbent material like vermiculite or a chemical spill pad.
Collect: Carefully sweep or wipe up the absorbed material.
Dispose: Place the cleanup materials into a sealed bag or container, label it as "Hazardous Waste" with the chemical name, and dispose of it in the halogenated waste stream.
Decontaminate: Wipe the spill area with a suitable solvent and then with soap and water.
For large spills or spills outside of a fume hood, evacuate the area and contact your institution's EHS emergency line immediately.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-Cyclopropoxy-4-iodo-2-nitropyridine waste.
Navigating the Safe Handling of 5-Cyclopropoxy-4-iodo-2-nitropyridine: A Comprehensive Guide to Personal Protective Equipment
For Immediate Implementation by Laboratory Personnel As researchers and scientists at the forefront of drug development, the integrity of our work and the safety of our team are paramount. The handling of specialized rea...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Implementation by Laboratory Personnel
As researchers and scientists at the forefront of drug development, the integrity of our work and the safety of our team are paramount. The handling of specialized reagents like 5-Cyclopropoxy-4-iodo-2-nitropyridine, a key building block in many synthetic pathways, demands a meticulous and informed approach to personal protection. This guide, moving beyond a simple checklist, provides a deep dive into the rationale behind selecting, using, and disposing of Personal Protective Equipment (PPE) when working with this halogenated nitropyridine derivative. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.
Understanding the Hazard: Why Specific PPE is Non-Negotiable
5-Cyclopropoxy-4-iodo-2-nitropyridine presents a multi-faceted hazard profile that necessitates a comprehensive PPE strategy. According to its Safety Data Sheet (SDS), this compound is harmful if swallowed, comes into contact with the skin, or is inhaled.[1] It is also known to cause significant skin and eye irritation.[1][2][3][4] Of particular note is the potential for target organ damage, specifically to the thyroid, through prolonged or repeated exposure.[1] The presence of both an iodine atom and a nitro group on the pyridine ring contributes to its reactivity and toxicological properties. Therefore, our PPE selection is not merely a suggestion but a critical control measure to mitigate these risks.
The Core Ensemble: Your First Line of Defense
Every procedure involving 5-Cyclopropoxy-4-iodo-2-nitropyridine must begin with the implementation of a baseline level of PPE. This foundational layer of protection is designed to prevent incidental contact and minimize exposure during routine handling.
Hand Protection: Selecting the Appropriate Barrier
The choice of gloves is critical, as the hands are most likely to come into direct contact with the chemical. For halogenated and nitroaromatic compounds, both Butyl rubber and Nitrile rubber gloves are generally recommended.[5][6][7][8]
Butyl gloves offer excellent resistance to a wide array of aggressive chemicals, including many ketones, esters, and strong acids.[2][5][7] Their high impermeability to gases and vapors makes them a robust choice.
Nitrile gloves provide a good balance of chemical resistance, particularly against oils and some solvents, with superior puncture and abrasion resistance compared to latex.[2][5][6][9]
Given the specific structure of 5-Cyclopropoxy-4-iodo-2-nitropyridine, a double-gloving strategy is recommended to provide an additional layer of security.
Excellent for splash protection and tasks requiring high dexterity.[2][5][6]
Procedural Step-by-Step for Gloving:
Inspect: Before every use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or cracking.
Inner Glove: Don a primary pair of nitrile gloves.
Outer Glove: Over the nitrile gloves, wear a pair of butyl rubber gloves for primary chemical resistance.
Removal: To prevent cross-contamination, remove the outer glove first by peeling it off from the cuff, turning it inside out. Then, remove the inner glove using the same technique.
Disposal: Dispose of used gloves immediately in a designated hazardous waste container.[11]
Eye and Face Protection: Shielding from Splashes and Vapors
Given that this compound causes serious eye irritation, robust eye and face protection is mandatory.[1][2][3][4]
Chemical Splash Goggles: These are essential and should be worn at all times when handling the compound. They provide a seal around the eyes, protecting against splashes from all angles.[9] Standard safety glasses do not offer sufficient protection.[9]
Face Shield: In addition to goggles, a face shield should be worn, especially when there is a risk of splashes, such as during transfers of larger quantities or when heating solutions. A face shield provides a broader barrier of protection for the entire face.
Protective Clothing: A Barrier for the Body
To prevent skin contact, appropriate protective clothing is required.
Laboratory Coat: A long-sleeved, buttoned laboratory coat made of a chemically resistant material should be worn.
Apron: For procedures with a higher risk of splashes, a chemically resistant apron worn over the lab coat is recommended.
Closed-toe Shoes: Never work in a laboratory with open-toed shoes. Sturdy, closed-toe footwear is essential to protect against spills.
Respiratory Protection: When and Why it's Crucial
Given that 5-Cyclopropoxy-4-iodo-2-nitropyridine is harmful if inhaled, all handling of the solid material or its solutions should be conducted within a certified chemical fume hood to minimize the inhalation of dust or vapors.[1] However, in situations where a fume hood is not available or during a spill, respiratory protection is necessary.
A NIOSH-approved air-purifying respirator fitted with a combination cartridge for organic vapors and acid gases is the recommended choice.[12][13][14] The organic vapor component will adsorb the pyridine-based structure, while the acid gas portion will capture any acidic byproducts that may form.
DOT Script for PPE Selection Workflow:
Caption: PPE selection workflow for handling 5-Cyclopropoxy-4-iodo-2-nitropyridine.
Operational and Disposal Plans: A Cradle-to-Grave Approach
Safe handling extends beyond the immediate use of the chemical and includes proper storage and disposal procedures.
Storage
Store 5-Cyclopropoxy-4-iodo-2-nitropyridine in a tightly closed container in a dry, cool, and well-ventilated area.[15]
Keep it away from incompatible materials such as strong oxidizing agents.[15]
Spill Response
In the event of a spill:
Evacuate: Immediately evacuate the area and alert others.
Ventilate: Ensure the area is well-ventilated.
PPE: Don the appropriate PPE, including respiratory protection, before attempting to clean up.
Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.
Collection: Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.
Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water.
Disposal of Contaminated PPE and Chemical Waste
All materials that have come into contact with 5-Cyclopropoxy-4-iodo-2-nitropyridine, including used gloves, disposable lab coats, and absorbent materials from spills, must be treated as hazardous waste.
Segregation: Collect all contaminated solid waste in a clearly labeled, sealed hazardous waste container.
Chemical Waste: Unused or waste quantities of the chemical should be collected in a separate, labeled container for hazardous waste.
Professional Disposal: All hazardous waste must be disposed of through a licensed environmental waste management company in accordance with local, state, and federal regulations.[11][16] Never dispose of this chemical or contaminated materials down the drain or in regular trash.[16]
Emergency Procedures: Immediate Actions for Exposure
In the unfortunate event of an exposure, immediate and correct first aid is crucial.
Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[15][17] Seek medical attention.
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[15][17] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation: Move the individual to fresh air.[15] If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Seek immediate medical attention.
By adhering to these detailed protocols, you are not only ensuring your personal safety but also contributing to a culture of safety and scientific excellence within your organization.
References
Sigma-Aldrich. (2025, July 29). Safety Data Sheet: 5-Cyclopropoxy-4-iodo-2-nitropyridine.
Thermo Fisher Scientific. (2025, October 16). Safety Data Sheet: 2-(Cyclopropylmethoxy)-5-iodopyridine.
3M. (n.d.).
Ansell. (n.d.).
Fisher Scientific. (2024, March 29).
Jubilant Ingrevia. (2024, February 26).
TCI Chemicals. (n.d.).
Kimberly-Clark. (n.d.). Nitrile Gloves Chemical Resistance Guide.
EOD Medical. (n.d.). Pocket Guide to Chemical Hazards.
Gemplers. (2024, June 28).
All Safety Products. (n.d.). Glove Selection Chart - Chemical Breakthrough Times.
Centers for Disease Control and Prevention. (n.d.). OSHA Respirator Requirements for Selected Chemicals | NIOSH.
Valsynthese SA. (2025, March 26). Material Safety Data Sheet (S)-4-ISOPROPYLOXAZOLIDINE-2,5-DIONE.
New Jersey Department of Health. (n.d.). Iodine - Hazardous Substance Fact Sheet.
Princeton University Environmental Health & Safety. (n.d.). Section 6C: Protective Equipment.
